2,5-Dimethylheptyl 4-methyloctyl phthalate

• CAS: 85851-76-9

Core Science & Biosynthesis

Advanced Synthesis and Purification Strategies for 2,5-Dimethylheptyl 4-Methyloctyl Phthalate

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: In-Depth Technical Guide

Executive Summary & Mechanistic Rationale

2,5-Dimethylheptyl 4-methyloctyl phthalate (CAS: 85851-76-9) is a highly lipophilic, asymmetric (mixed) dialkyl phthalate[1]. While symmetric phthalates like di-n-octyl phthalate (DnOP) are easily synthesized via bulk Fischer esterification under heat and vacuum[2], the synthesis of asymmetric phthalates presents a unique thermodynamic challenge.

Direct esterification of phthalic anhydride with a stoichiometric mixture of two different alcohols inevitably produces a statistical mixture of symmetric and asymmetric diesters. This phenomenon, known as transesterification scrambling, severely compromises the yield of the target asymmetric compound[3]. Furthermore, asymmetric phthalates represent a special case for toxicological and environmental risk assessment due to their complex biotransformation profiles[4], necessitating the availability of highly pure analytical standards.

The Steric Causality of the Stepwise Approach

To bypass scrambling, a controlled, two-step esterification is mandatory[3]. The target molecule incorporates two distinct branched aliphatic chains:

• 2,5-Dimethylheptan-1-ol: Branched at the C2 position (beta-carbon), introducing significant steric hindrance near the nucleophilic hydroxyl group.

• 4-Methyloctan-1-ol: Branched at the C4 position, leaving the primary alcohol relatively unhindered.

Experimental Causality: The more sterically hindered alcohol (2,5-dimethylheptan-1-ol) is introduced during the initial ring-opening of phthalic anhydride. The anhydride is highly reactive and planar, easily accommodating the bulky nucleophile under thermodynamic control. The resulting monoester is then activated to an acyl chloride. Because the monoester is already bulky, the second esterification step requires a highly accessible nucleophile; thus, the less hindered 4-methyloctan-1-ol is deployed here to maximize coupling efficiency and yield.

Synthetic Methodology

The following self-validating protocol ensures the high-fidelity synthesis of the target molecule without symmetric contamination.

Stepwise synthetic pathway for asymmetric phthalate to prevent transesterification scrambling.

Phase 1: Monoesterification (Ring Opening)

• Charge the Reactor: Into a flame-dried, 500 mL round-bottom flask equipped with a reflux condenser and nitrogen inlet, add phthalic anhydride (1.0 eq, 148.1 g/mol ) and 2,5-dimethylheptan-1-ol (1.05 eq).

• Catalysis: Add triethylamine (0.1 eq) to act as a mild base catalyst, facilitating the nucleophilic attack on the anhydride carbonyl.

• Thermal Activation: Heat the neat mixture to 120°C with continuous magnetic stirring for 4 hours.

• In-Process Control (IPC): Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3) mobile phase. Visualize using UV (254 nm) and Phosphomolybdic Acid (PMA) stain. The reaction is complete when the phthalic anhydride spot is entirely consumed.

• Workup: Cool the mixture to room temperature. Dissolve the crude viscous liquid in Ethyl Acetate (300 mL). Wash with 1M HCl (2 x 100 mL) to protonate and remove the amine catalyst, followed by a brine wash (100 mL).

• Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield crude Mono-(2,5-dimethylheptyl) phthalate.

Phase 2: Acyl Chloride Activation & Diesterification

Note: Direct coupling via DCC/DMAP is avoided here as it generates N-acylurea byproducts that are notoriously difficult to separate from lipophilic phthalates.

• Activation: Dissolve the crude monoester (1.0 eq) in anhydrous Dichloromethane (DCM, 200 mL) under nitrogen. Add a catalytic amount of N,N-Dimethylformamide (DMF) (0.05 eq).

• Chlorination: Cool the flask to 0°C using an ice bath. Dropwise, add Thionyl Chloride (SOCl₂, 1.5 eq). The DMF acts as a formamide catalyst, generating the highly reactive Vilsmeier-Haack intermediate.

• Maturation: Remove the ice bath, warm to room temperature, and stir for 2 hours.

• Volatile Removal: Evaporate the DCM and excess SOCl₂ under high vacuum to yield the activated mono-acyl chloride. Do not expose to atmospheric moisture.

• Coupling: Redissolve the acyl chloride in fresh anhydrous DCM (150 mL) and cool to 0°C. Add 4-methyloctan-1-ol (1.1 eq).

• Acid Scavenging: Dropwise, add Triethylamine (2.0 eq) and 4-Dimethylaminopyridine (DMAP, 0.1 eq). The Et₃N neutralizes the HCl generated, driving the reaction forward, while DMAP acts as a hyper-nucleophilic acyl transfer catalyst.

• Completion: Stir at room temperature for 12 hours. Quench the reaction by adding saturated aqueous NaHCO₃ (100 mL).

Purification & Isolation Dynamics

Because both the starting alcohols and the final diester are highly lipophilic oils, crystallization is impossible. A multi-stage liquid-liquid extraction followed by flash chromatography and vacuum distillation is required.

Multi-stage purification workflow combining extraction, chromatography, and vacuum distillation.

Step-by-Step Purification Protocol

• Extraction: Separate the organic DCM layer from the NaHCO₃ quench. Wash the organic layer sequentially with 1M HCl (to remove DMAP/Et₃N), water, and brine. Dry over Na₂SO₄ and concentrate.

• Flash Chromatography: Load the crude oil onto a silica gel column. Elute using a gradient of Hexane to Hexane:Ethyl Acetate (95:5). The highly non-polar diester will elute rapidly, leaving polar impurities and any unreacted monoester on the baseline.

• Fraction Analysis: Analyze fractions via GC-MS. Pool fractions containing the target mass (m/z 418.3).

• Short-Path Distillation: To remove trace unreacted alcohols (which co-elute slightly during chromatography), subject the pooled, concentrated product to short-path vacuum distillation (Kugelrohr). Due to the high molecular weight, apply a high vacuum (<0.1 Torr) and heat gently (>200°C). The target diester will remain in the distillation pot as a purified, viscous, pale-yellow liquid.

Quantitative Data & Analytical Characterization

To validate the success of the synthesis, the isolated compound must be cross-referenced against established physicochemical parameters. The table below summarizes the critical quantitative data for 2,5-Dimethylheptyl 4-methyloctyl phthalate[1].

Parameter	Value	Reference / Source
Chemical Name	2,5-Dimethylheptyl 4-methyloctyl phthalate	PubChemLite[1]
CAS Registry Number	85851-76-9	PubChemLite[1]
Molecular Formula	C₂₆H₄₂O₄	PubChemLite[1]
Monoisotopic Mass	418.30832 Da	PubChemLite[1]
Predicted XlogP	8.9 (Highly Lipophilic)	PubChemLite[1]
Structural Class	Asymmetric (Mixed) Dialkyl Phthalate	Benchchem[3]
Predicted CCS [M+H]+	212.4 Ų	PubChemLite[1]

Note: The extreme XlogP value of 8.9 dictates the necessity of non-polar solvent systems during chromatography and explains the compound's high retention time in standard reverse-phase LC-MS systems.

References

• [1] PubChemLite - 2,5-dimethylheptyl 4-methyloctyl phthalate (C26H42O4). Université du Luxembourg. URL: [Link]

• [2] Toxicity Review for Di-n-octyl Phthalate (DNOP). United States Consumer Product Safety Commission (CPSC). URL:[Link]

• [4] Transformation Processes - Asymmetric phthalates - a special case for risk assessment. Helmholtz-Centre for Environmental Research (UFZ). URL:[Link]

Sources

• 1. PubChemLite - 2,5-dimethylheptyl 4-methyloctyl phthalate (C26H42O4) [pubchemlite.lcsb.uni.lu]
• 2. cpsc.gov [cpsc.gov]
• 3. Cyclohexyl Butyl Phthalate-d4|Isotope-Labeled Standard [benchchem.com]
• 4. Transformation Processes - Helmholtz-Centre for Environmental Research [ufz.de]

Physicochemical properties of 2,5-Dimethylheptyl 4-methyloctyl phthalate

An In-Depth Technical Guide to the Physicochemical Profiling and Analytical Characterization of 2,5-Dimethylheptyl 4-methyloctyl Phthalate

Executive Summary

In the landscape of pharmaceutical packaging and medical device manufacturing, Extractables and Leachables (E&L) pose a critical risk to drug product efficacy and patient safety. While symmetric ortho-phthalates like Di(2-ethylhexyl) phthalate (DEHP) have been extensively characterized, complex polymer formulations increasingly utilize asymmetric, highly branched C6-C10 isomer mixtures. This whitepaper provides a rigorous examination of 2,5-Dimethylheptyl 4-methyloctyl phthalate (CAS: 85851-76-9) . Designed for analytical scientists and drug development professionals, this guide deconstructs the molecule's physicochemical mechanics, details a self-validating analytical workflow for its quantification, and outlines its toxicological signaling pathways.

Structural Identity and Physicochemical Mechanics

2,5-Dimethylheptyl 4-methyloctyl phthalate is an asymmetric ortho-phthalate ester characterized by two distinct, highly branched aliphatic chains. Its primary industrial function is as a plasticizer in polyvinyl chloride (PVC), cellulose ester resins, and elastomeric closures, where it is often found within complex C6-C10 phthalate mixtures[1].

The Mechanics of Plasticization

The efficacy of this specific isomer as a plasticizer is governed by the Free Volume Theory of polymers. The introduction of the bulky 2,5-dimethylheptyl and 4-methyloctyl chains between rigid polymer backbones sterically hinders the alignment of polymer chains. This disruption of intermolecular dipole-dipole interactions significantly lowers the glass transition temperature ( Tg​ ) of the matrix, imparting mechanical flexibility. The extreme lipophilicity of these branched chains also dictates the molecule's propensity to migrate (leach) into non-polar or lipid-based drug formulations.

To facilitate accurate E&L risk assessments, the quantitative physicochemical profile of this isomer—derived from high-resolution structural databases—is summarized below.

Table 1: Quantitative Physicochemical Profile

Parameter	Value	Analytical & Functional Relevance
CAS Registry Number	85851-76-9	Unique identifier for regulatory E&L tracking[2].
Molecular Formula	C26H42O4	Determines the exact isotopic envelope in mass spectrometry[3].
Monoisotopic Mass	418.30832 Da	Target precursor mass for High-Resolution Mass Spectrometry (HRMS)[3].
Predicted XlogP	8.9	Indicates extreme lipophilicity; dictates the necessity of non-polar extraction solvents[3].

| [M+H]+ Adduct ( m/z ) | 419.31560 | Primary precursor ion for positive-mode tandem MS[3]. | | Predicted CCS ([M+H]+) | 212.4 Ų | Collision Cross Section value for Ion Mobility Spectrometry (IMS) to resolve structural isomers[3]. |

Data supported by the [3] and the[2].

Analytical Methodologies: A Self-Validating E&L Workflow

Quantifying trace levels of specific phthalate isomers is notoriously difficult due to ubiquitous background contamination in laboratory air, solvents, and plastic consumables. As a Senior Application Scientist, I emphasize that any robust E&L protocol must be designed as a self-validating system . The following methodology utilizes Isotope Dilution Mass Spectrometry (IDMS) to ensure absolute quantitative integrity.

Fig 1: Self-validating E&L analytical workflow for trace phthalate quantification.

Step-by-Step E&L Extraction and Quantification Protocol

• Step 1: Cryogenic Milling of the Polymer Matrix

  • Action: Submerge the medical device or packaging sample in liquid nitrogen and mill to a particle size of <500 µm.

  • Causality: Polymers possess high cohesive energy densities. Cryomilling embrittles the matrix, preventing the thermal degradation of volatile leachables while exponentially increasing the surface area to maximize solvent penetration kinetics.

• Step 2: Pre-Extraction Isotope Dilution (The Self-Validating Core)

  • Action: Spike the milled matrix with a known concentration of a deuterated internal standard (e.g., DEHP-d4, serving as a surrogate for branched ortho-phthalates) prior to adding extraction solvents. Run procedural method blanks in parallel.

  • Causality: Phthalates are ubiquitous. Spiking before extraction ensures that any analyte loss during sample preparation, or any ion suppression experienced during MS ionization, is proportionally mirrored by the heavy isotope. Subtracting the method blank mathematically eliminates ambient laboratory contamination, rendering the final data self-validating and highly trustworthy.

• Step 3: Accelerated Solvent Extraction (ASE)

  • Action: Extract the matrix using a 50:50 (v/v) Hexane/Dichloromethane mixture at elevated temperature (80°C) and pressure (1500 psi).

  • Causality: The extreme predicted LogP (~8.9) of 2,5-dimethylheptyl 4-methyloctyl phthalate necessitates highly non-polar solvents. Elevated pressure keeps these solvents in a liquid state above their boiling points, rapidly disrupting the hydrogen bonds and dipole interactions between the plasticizer and the polymer backbone.

• Step 4: APCI-MS/MS Analysis

  • Action: Utilize Atmospheric Pressure Chemical Ionization (APCI) coupled with tandem mass spectrometry (MS/MS), targeting the m/z 419.3 precursor ion.

  • Causality: Highly branched, high-molecular-weight phthalates lack easily ionizable acidic or basic functional groups, making standard Electrospray Ionization (ESI) inefficient. APCI provides energetic gas-phase ionization via corona discharge, which is vastly superior for lipophilic, neutral plasticizers, yielding robust and stable ion signals.

Mechanistic Toxicology & Biological Signaling

Understanding the biological impact of 2,5-dimethylheptyl 4-methyloctyl phthalate is vital for toxicological risk assessments. While acute toxicity for C6-C10 phthalates is generally low, their potential as endocrine-disrupting chemicals (EDCs) under subchronic exposure is a subject of intense regulatory scrutiny by the[1] and the [4].

The primary toxicological concern surrounding ortho-phthalates is their interaction with Peroxisome Proliferator-Activated Receptors (PPARs) .

Fig 2: Mechanistic pathway of phthalate-induced PPAR activation and endocrine disruption.

The Causality of Endocrine Disruption

When 2,5-dimethylheptyl 4-methyloctyl phthalate leaches into a biological system, the parent diester is not the primary toxicant. Instead, ubiquitous physiological lipases and esterases rapidly hydrolyze one of the branched aliphatic chains, converting the molecule into a monoester metabolite .

Due to its retained lipophilicity, this monoester easily diffuses across the phospholipid bilayer. Within the cytoplasm, it acts as an exogenous ligand, binding directly to PPARα and PPARγ. This binding event triggers a conformational change, prompting the receptor complex to translocate into the nucleus. Once nuclear, it heterodimerizes with the Retinoid X Receptor (RXR) and binds to Peroxisome Proliferator Response Elements (PPREs) on the DNA. This aberrant binding modulates the transcription of genes responsible for lipid metabolism and steroidogenesis, forming the mechanistic basis for the endocrine-disrupting effects associated with complex phthalate mixtures.

References

• PubChemLite - 2,5-dimethylheptyl 4-methyloctyl phthalate (C26H42O4) Source: National Center for Biotechnology Information (NCBI) / University of Luxembourg URL:[Link]

• Substance Information: 2,5-dimethylheptyl 4-methyloctyl phthalate Source: European Chemicals Agency (ECHA) URL:[Link]

• Toxicity Review for Di-n-octyl Phthalate (DNOP) and Related C6-C10 Phthalates Source: U.S. Consumer Product Safety Commission (CPSC) URL:[Link]

• PHTHALATES (orthophthalates) - Hazard and Functional Uses Source: Pharos Project / Habitable Future URL:[Link]

Sources

• 1. cpsc.gov [cpsc.gov]
• 2. Substance Information - ECHA [echa.europa.eu]
• 3. PubChemLite - 2,5-dimethylheptyl 4-methyloctyl phthalate (C26H42O4) [pubchemlite.lcsb.uni.lu]
• 4. PHTHALATES (orthophthalates) - Pharos [pharos.habitablefuture.org]

In-Depth Technical Guide: Structural, Analytical, and Toxicological Profiling of 2,5-Dimethylheptyl 4-methyloctyl Phthalate

Executive Summary

2,5-Dimethylheptyl 4-methyloctyl phthalate (CAS: 85851-76-9) is a highly specialized, asymmetric, branched orthophthalate. Historically engineered as a plasticizer to impart flexibility and durability to polymer matrices such as polyvinyl chloride (PVC), its unique dual-branched alkyl chain structure provides distinct physicochemical properties compared to linear analogs. This whitepaper provides a comprehensive technical breakdown of its structural identity, synthesis mechanisms, validated analytical extraction protocols, and its emerging profile as an endocrine-disrupting chemical (EDC).

Chemical Identity & Structural Elucidation

The compound is an ester of phthalic acid, characterized by two distinct, heavily branched aliphatic chains: a 2,5-dimethylheptyl group and a 4-methyloctyl group. This asymmetry prevents tight crystalline packing, thereby lowering the glass transition temperature ( Tg​ ) of the host polymer more effectively than symmetrical linear phthalates.

Table 1: Physicochemical and Structural Properties

Property	Value
IUPAC Name	1-O-(4-methyloctyl) 2-O-(2,5-dimethylheptyl) benzene-1,2-dicarboxylate
CAS Registry Number	85851-76-9
Molecular Formula	C₂₆H₄₂O₄
Monoisotopic Mass	418.30832 Da
SMILES String	CCCCC(C)CCCOC(=O)C1=CC=CC=C1C(=O)OCC(C)CCC(C)CC

| Chemical Classification | Orthophthalate (Asymmetric, Branched) |

Data supported by PubChemLite structural repositories[1].

Synthesis & Manufacturing Pathway

The industrial synthesis of asymmetric branched phthalates requires a controlled, step-wise esterification process to prevent the formation of symmetrical byproducts.

Causality in Synthesis: Phthalic anhydride is reacted sequentially with two different branched alcohols. An acid catalyst, such as Titanium tetrabutoxide ( Ti(OBu)4​ ) or p-Toluenesulfonic acid ( p−TsOH ), is utilized because it drives the nucleophilic acyl substitution efficiently while minimizing the dehydration of the highly branched alcohols into alkenes. The extensive branching (methyl groups at positions 2, 4, and 5) is deliberately chosen to increase the free volume between polymer chains, maximizing plasticization efficiency.

Fig 1: Stepwise esterification synthesis of the asymmetric branched phthalate.

Analytical Methodology: Extraction and GC-MS Profiling

Accurate quantification of 2,5-dimethylheptyl 4-methyloctyl phthalate from complex polymer matrices requires a self-validating extraction protocol to overcome matrix interference.

Self-Validating Protocol: Ultrasonic-Assisted Extraction & GC-MS

• Step 1: Cryogenic Milling

  • Action: Mill 5.0 g of the polymer sample under liquid nitrogen.

  • Causality: Cryo-milling embrittles the polymer, preventing thermal degradation of the phthalate and localized melting. This ensures a uniform, high-surface-area powder for exhaustive solvent penetration.

• Step 2: Internal Standardization (System Validation)

  • Action: Spike 1.0 g of the milled powder with 50 µL of a 10 µg/mL deuterated internal standard (e.g., Di-n-octyl phthalate-d4).

  • Causality: The deuterated standard acts as a self-validating control. Because it shares identical physicochemical properties with the target analyte, its recovery rate directly validates extraction efficiency and mathematically corrects for any ion suppression caused by the polymer matrix during MS analysis.

• Step 3: Solvent Extraction

  • Action: Suspend the spiked powder in 20 mL of a 1:1 (v/v) Hexane/Dichloromethane (DCM) mixture. Sonicate at 40°C for 60 minutes.

  • Causality: DCM aggressively swells the PVC matrix, allowing the non-polar hexane to efficiently solvate the highly lipophilic branched alkyl chains of the phthalate. The 40°C temperature accelerates diffusion kinetics without volatilizing the solvent.

• Step 4: Filtration and GC-MS Analysis

  • Action: Filter through a 0.22 µm PTFE syringe filter, evaporate under nitrogen, and reconstitute in 1.0 mL hexane. Inject 1 µL into a GC-MS equipped with a DB-5MS column. Use Selected Ion Monitoring (SIM) targeting m/z 149.

  • Causality: PTFE is chemically inert to DCM/Hexane and does not leach background plasticizers (unlike cellulose filters), preventing false positives. The m/z 149 ion corresponds to the protonated phthalic anhydride fragment [C8​H5​O3​]+ , the universal diagnostic ion for orthophthalates.

For advanced Ion Mobility Mass Spectrometry (IM-MS) workflows, the predicted Collision Cross Section (CCS) values are critical for distinguishing this compound from its isomers[1].

Table 2: Predicted Collision Cross Section (CCS) Values for IM-MS[1]

Adduct	Mass-to-Charge Ratio (m/z)	Predicted CCS (Ų)
[M+H]⁺	419.315	212.4
[M+Na]⁺	441.297	212.7
[M+NH₄]⁺	436.342	222.3

| [M-H]⁻ | 417.301 | 213.4 |

Toxicological Profile & Endocrine Disruption Mechanisms

Orthophthalates are heavily scrutinized for their toxicological profiles, primarily affecting the liver, kidneys, and endocrine systems[2]. The toxicity of 2,5-dimethylheptyl 4-methyloctyl phthalate is intrinsically linked to its branched structure.

Causality of Branching in Metabolism: Upon ingestion or dermal absorption, non-specific lipases in the gastrointestinal tract rapidly hydrolyze the diester into a monoester metabolite. However, the extensive methyl branching at positions 2, 4, and 5 introduces severe steric hindrance. This steric bulk impedes the active site of hydrolytic enzymes, significantly reducing the rate of secondary oxidation and prolonging the biological half-life of the toxic monoester metabolites compared to linear phthalates.

These persistent monoesters act as exogenous ligands for Peroxisome Proliferator-Activated Receptors (PPAR-alpha and PPAR-gamma). Upon binding, the receptor heterodimerizes with the Retinoid X Receptor (RXR) and binds to Peroxisome Proliferator Response Elements (PPREs) on the DNA, leading to dysregulated lipid metabolism and hepatotoxicity[2].

Fig 2: Mechanism of PPAR activation and endocrine disruption by branched phthalate metabolites.

Regulatory Landscape

Due to the validated endocrine activity and systemic toxicity associated with its structural class, 2,5-dimethylheptyl 4-methyloctyl phthalate is subject to strict international regulatory tracking. The Pharos Project (Habitable) explicitly flags this compound for its endocrine-disrupting properties and systemic organ toxicity[3]. Furthermore, it has been classified as a banned substance on the Toyota Industries Controlled Substances List, which prohibits its use in manufacturing supply chains regardless of content threshold[4].

References

• [3] PHTHALATES (orthophthalates) Hazard Profile. Pharos - Habitable. Available at:[Link]

• [4] Toyota Industries Controlled Substances List. Toyota Industries Corporation. Available at:[Link]

• [2] Toxicity Review for Di-n-octyl Phthalate (DNOP) and Related Orthophthalates. U.S. Consumer Product Safety Commission (CPSC). Available at: [Link]

• [1] 2,5-dimethylheptyl 4-methyloctyl phthalate (C26H42O4) Structural and CCS Data. PubChemLite - Université du Luxembourg. Available at: [Link]

Sources

• 1. PubChemLite - 2,5-dimethylheptyl 4-methyloctyl phthalate (C26H42O4) [pubchemlite.lcsb.uni.lu]
• 2. cpsc.gov [cpsc.gov]
• 3. PHTHALATES (orthophthalates) - Pharos [pharos.habitablefuture.org]
• 4. toyota-industries.com [toyota-industries.com]

A Framework for In-Vitro Toxicological Assessment of 2,5-Dimethylheptyl 4-methyloctyl phthalate

An In-Depth Technical Guide

Preamble: Charting a Course for a Novel Phthalate

The subject of this guide, 2,5-Dimethylheptyl 4-methyloctyl phthalate, represents a data-poor chemical within the broader, well-scrutinized family of phthalate esters. Phthalates are ubiquitous in modern life, serving as plasticizers to impart flexibility and durability to a vast array of consumer and industrial products.[1] However, this utility is shadowed by significant health concerns, as numerous members of the phthalate class are recognized endocrine-disrupting chemicals (EDCs) and potential toxicants.[2][3] Compounds like Di(2-ethylhexyl) phthalate (DEHP) and Dibutyl phthalate (DBP) have been extensively studied, revealing adverse effects on reproductive health and development.[4][5][6]

This document provides a tiered, mechanistic framework for researchers to dissect the potential toxicity of 2,5-Dimethylheptyl 4-methyloctyl phthalate. We will proceed from foundational cytotoxicity to key mechanisms of phthalate action, including endocrine disruption, genotoxicity, and organ-specific hepatotoxicity. Each section is designed as a self-validating system, providing not just protocols, but the scientific causality underpinning the experimental design, choice of model, and interpretation of endpoints.

Part 1: Foundational Assessment—Determining the Cytotoxic Profile

Before investigating complex mechanistic endpoints, it is imperative to establish the fundamental cytotoxic profile of the test compound. Cytotoxicity assays determine the concentration range that induces cell death or reduces cellular viability, a critical step for designing subsequent, more specific toxicity assays at non-lethal concentrations.[1][7] A multi-parametric approach, assessing different cellular compartments and functions, provides a more robust and reliable profile.

Core Cytotoxicity Assays

We will employ a battery of three assays, each interrogating a different aspect of cellular health.

Assay	Principle	Endpoint Measured	Recommended Cell Line
MTT Assay	Enzymatic reduction of tetrazolium dye (MTT) to formazan by mitochondrial dehydrogenases in viable cells.[1]	Metabolic activity and cell proliferation.	HepG2 (human liver carcinoma)
LDH Release Assay	Measurement of lactate dehydrogenase (LDH) activity, a stable cytosolic enzyme released into the culture medium upon cell lysis.[8]	Plasma membrane integrity.	HepG2 (human liver carcinoma)
Neutral Red Uptake	Incorporation and binding of the supravital dye Neutral Red within the lysosomes of viable cells.[1]	Lysosomal integrity.	HepG2 (human liver carcinoma)

Experimental Protocol: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This protocol is foundational for assessing the impact of a compound on cellular metabolic function.

Step-by-Step Methodology:

• Cell Seeding: Seed HepG2 cells in a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Exposure: Prepare a serial dilution of 2,5-Dimethylheptyl 4-methyloctyl phthalate in culture medium. The concentration range should be wide (e.g., 0.1 µM to 1000 µM) to capture the full dose-response curve. Remove the old medium from the cells and add 100 µL of the compound-containing medium or control medium (vehicle control, e.g., 0.1% DMSO). Incubate for 24, 48, or 72 hours.

• MTT Addition: After the exposure period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours at 37°C. During this time, viable cells will convert the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage of the vehicle control: (Absorbance of treated cells / Absorbance of control cells) x 100. Plot the dose-response curve and determine the IC₅₀ value (the concentration that inhibits 50% of cell viability).

Part 2: Mechanistic Deep Dive—Endocrine Disruption Potential

Phthalates are notorious for their ability to interfere with the endocrine system.[9] The primary mechanisms of concern are interactions with nuclear hormone receptors (estrogen and androgen receptors) and the disruption of steroid hormone synthesis (steroidogenesis).[2][10]

Diagram: Key Pathways of Phthalate-Induced Endocrine Disruption

Caption: Phthalates can disrupt hormone signaling by binding to receptors or altering hormone synthesis.

Recommended Assays for Endocrine Activity

A two-pronged approach is necessary: one to assess effects on hormone synthesis and another to evaluate direct receptor interactions.

• H295R Steroidogenesis Assay (OECD TG 456): This is the gold-standard in-vitro model for assessing effects on steroidogenesis. The H295R cell line expresses all the key enzymes required for the synthesis of steroid hormones, including androgens and estrogens.[1][10]

• Receptor Transactivation Assays (e.g., OECD TG 458): These assays use cell lines engineered with a hormone receptor (e.g., ERα or AR) and a reporter gene (e.g., luciferase). Binding of a chemical to the receptor triggers the expression of the reporter, allowing for quantification of agonistic or antagonistic activity.[9][11]

Experimental Protocol: H295R Steroidogenesis Assay

Step-by-Step Methodology:

• Cell Culture and Seeding: Culture H295R human adrenocortical carcinoma cells according to standard protocols (e.g., ATCC guidelines). Seed the cells in a 24-well plate at an appropriate density and allow them to acclimate for 24 hours.

• Compound Exposure: Expose the cells to a range of non-cytotoxic concentrations of 2,5-Dimethylheptyl 4-methyloctyl phthalate for 48 hours. Include the following controls:

  • Vehicle Control: (e.g., 0.1% DMSO)

  • Positive Control (Inducer): Forskolin (stimulates steroidogenesis)

  • Positive Control (Inhibitor): Prochloraz (inhibits steroidogenesis)

• Supernatant Collection: After 48 hours, collect the cell culture medium from each well. This medium now contains the hormones secreted by the cells.

• Hormone Quantification: Measure the concentrations of testosterone and 17β-estradiol in the collected medium using commercially available ELISA kits or LC-MS/MS.

• Data Analysis: Normalize hormone production to the vehicle control. Statistically compare the hormone levels in the treated groups to the control group to determine if the test compound significantly alters steroidogenesis.

Part 3: Assessing the Genotoxic Hazard

Genotoxicity refers to the ability of a chemical to damage the genetic information within a cell, potentially leading to mutations and cancer.[12] Some phthalates and, more importantly, their metabolites, have been shown to be genotoxic.[13][14] Therefore, a standard battery of genotoxicity tests is essential.

Diagram: In-Vitro Genotoxicity Testing Workflow

Caption: Phthalate metabolites can activate PPARα, leading to downstream events including oxidative stress.

Recommended Assays for Hepatotoxicity

• Reactive Oxygen Species (ROS) Detection: Use of fluorescent probes like 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) to quantify intracellular ROS generation. [1]2. PPARα Activation Assay: A reporter gene assay in a relevant cell line (e.g., transfected HepG2 cells) to measure the ability of the compound to activate the PPARα receptor.

Experimental Protocol: Intracellular ROS Detection using DCFH-DA

Step-by-Step Methodology:

• Cell Seeding: Seed HepG2 cells in a black, clear-bottom 96-well plate and allow them to attach overnight.

• Probe Loading: Wash the cells with warm phosphate-buffered saline (PBS). Add DCFH-DA working solution (e.g., 10-20 µM in serum-free medium) to each well and incubate for 30-60 minutes at 37°C. DCFH-DA is non-fluorescent and cell-permeable; inside the cell, esterases cleave it to DCFH, which is then oxidized by ROS to the highly fluorescent DCF.

• Washing: Remove the DCFH-DA solution and wash the cells twice with PBS to remove any excess probe.

• Compound Exposure: Add the medium containing various concentrations of 2,5-Dimethylheptyl 4-methyloctyl phthalate to the wells. Include a vehicle control and a positive control for ROS induction (e.g., tert-butyl hydroperoxide).

• Fluorescence Measurement: Immediately measure the fluorescence intensity using a microplate reader with excitation/emission wavelengths of ~485/535 nm. Kinetic readings can be taken over time (e.g., every 15 minutes for 2 hours) to assess the rate of ROS production.

Summary and Path Forward

This guide outlines a logical, tiered strategy to build a comprehensive in-vitro toxicological profile for 2,5-Dimethylheptyl 4-methyloctyl phthalate. By systematically evaluating cytotoxicity, endocrine disruption, genotoxicity, and hepatotoxicity, researchers can generate the critical data needed to understand the potential hazards of this novel compound. The integration of results from this battery of assays will provide a robust, mechanistically informed basis for risk assessment and guide any further testing that may be required.

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Introduction to Phthalate Esters: Ubiquitous Plasticizers and Environmental Contaminants

An In-Depth Technical Guide on the Sources of Human Exposure to Phthalates, with Reference to High-Molecular-Weight Esters such as 2,5-Dimethylheptyl 4-methyloctyl phthalate

Phthalate esters (PAEs), or phthalates, are a class of synthetic industrial chemicals primarily used as plasticizers to enhance the flexibility, durability, and longevity of polymeric materials, most notably polyvinyl chloride (PVC).[1][2][3] They are not chemically bound to the polymer matrix, which allows them to leach, migrate, or evaporate into the environment over time.[2][4][5] This characteristic is central to their widespread presence in the environment and subsequent human exposure.

Phthalates are broadly categorized into two groups based on their molecular weight, which influences their application and toxicological properties:

• Low-Molecular-Weight (LMW) Phthalates: With ester side-chains of one to four carbons, such as dimethyl phthalate (DMP), diethyl phthalate (DEP), and dibutyl phthalate (DBP). These are often used as solvents and fixatives in personal care products, cosmetics, and coatings.[1][6][7]

• High-Molecular-Weight (HMW) Phthalates: With ester side-chains of five or more carbons, including di(2-ethylhexyl) phthalate (DEHP), diisononyl phthalate (DiNP), and di-n-octyl phthalate (DNOP).[8] These are primarily used as plasticizers in PVC applications for products like vinyl flooring, medical devices, and food packaging.[1][7] 2,5-Dimethylheptyl 4-methyloctyl phthalate falls into this category.

Given their ubiquitous use, human exposure to a mixture of phthalates is continuous and occurs through multiple pathways, including ingestion, inhalation, and dermal absorption.[2][4][8]

Primary Pathways of Human Exposure to Phthalates

Human exposure to phthalates is a multi-route process, with the relative contribution of each pathway varying depending on the specific phthalate and individual lifestyle factors.

Ingestion: The Dominant Exposure Route

For most phthalates, particularly HMW phthalates like DEHP, dietary intake is considered the primary route of exposure for the general population.[9][10][11]

• Food Packaging and Processing: Phthalates can migrate from PVC-containing materials used in food packaging and processing into foodstuffs, especially those with high-fat content.[3][12][13] This includes plastic wrap, container lids, and tubing used in industrial food production.

• Environmental Contamination: Phthalates are pervasive environmental contaminants found in soil, water, and sediment.[1] This can lead to the contamination of crops and livestock, which then enter the human food chain. A Chinese Total Diet Study identified vegetables and cereals as major dietary sources of PAEs.[12]

Inhalation: A Significant Contributor from Indoor Environments

Inhalation of indoor air and dust is another major pathway of phthalate exposure.[8][10] Phthalates are semi-volatile organic compounds that can be released from a wide array of consumer and household products.[9]

• Indoor Dust: Phthalates readily adsorb to airborne particles and settle in indoor dust.[1][14] Due to hand-to-mouth activities, infants and young children may have higher exposure to phthalates from dust.[8] High concentrations of DEHP are frequently found in household dust.[15]

• Indoor Air: Vinyl flooring, wall coverings, and other building materials can release phthalates into the indoor air.[7][8] Proximity to industrial sites, such as petrochemical complexes, may also increase exposure through inhalation.[10]

Dermal Absorption: Direct Contact with Consumer Products

Dermal absorption is a significant exposure route, particularly for LMW phthalates used in personal care products.[9][16]

• Personal Care Products (PCPs): Phthalates like DEP are used as solvents and fragrance fixatives in perfumes, lotions, shampoos, and cosmetics.[17][18][19][20] These can be absorbed through the skin upon application.

• Direct Contact with Plasticized Materials: While less studied for HMW phthalates, direct skin contact with phthalate-containing plastics can lead to dermal absorption. The rate of absorption is influenced by the specific phthalate and the integrity of the skin barrier.[5][21] Studies have shown that phthalates can cross the skin barrier and are metabolized before elimination.[21]

Below is a diagram illustrating the multifaceted pathways of human exposure to phthalates.

Caption: Major sources and pathways of human exposure to phthalates.

Quantifying Exposure: Analytical Methodologies

The detection and quantification of phthalates and their metabolites in various matrices are crucial for assessing human exposure. Human biomonitoring, typically through the analysis of urine for phthalate metabolites, is the most common method for evaluating internal exposure.[8]

Experimental Protocol: General Workflow for Phthalate Metabolite Analysis in Urine

• Sample Collection: Collect urine samples in phthalate-free containers (e.g., polypropylene) to avoid contamination.

• Enzymatic Deconjugation: Phthalate metabolites are excreted in urine primarily as glucuronide conjugates. Incubate the urine sample with β-glucuronidase to hydrolyze these conjugates, releasing the free metabolites.

• Sample Preparation/Extraction:

  • Solid-Phase Extraction (SPE): This is a common technique for concentrating the analytes and removing interfering matrix components.

  • Liquid-Liquid Extraction (LLE): An alternative method for sample cleanup.

• Instrumental Analysis:

  • Gas Chromatography-Mass Spectrometry (GC-MS): A widely used technique for its high sensitivity and specificity.[22]

  • Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Offers high sensitivity and is particularly suitable for analyzing a wide range of phthalate metabolites.[22][23]

• Quantification: Use isotope-labeled internal standards to correct for matrix effects and variations in extraction efficiency, ensuring accurate quantification.

The following table summarizes common analytical techniques for phthalate detection.

Analytical Technique	Matrix	Advantages	Common Analytes
GC-MS	Food, Dust, Air, Cosmetics	High sensitivity, well-established methods.[22]	Parent Phthalates (DEHP, DBP, etc.)
LC-MS/MS	Urine, Blood, Water	High specificity and sensitivity, suitable for metabolites.[23]	Phthalate Monoesters (MEHP, MBP, etc.)

Toxicological Profile and Health Considerations

Numerous studies have linked phthalate exposure to adverse health effects, with the endocrine system, particularly male reproductive development, being a primary target.[2][9][15][24]

• Endocrine Disruption: Certain phthalates are known endocrine-disrupting chemicals (EDCs) that can interfere with hormonal homeostasis.[15][25]

• Reproductive and Developmental Toxicity: Prenatal exposure to some phthalates has been associated with adverse effects on the male reproductive system in animal studies.[26]

• Other Health Concerns: Epidemiological studies have suggested associations between phthalate exposure and various other health issues, including respiratory problems and metabolic diseases.[9]

The following diagram illustrates a simplified workflow for assessing phthalate exposure and associated health risks.

Caption: A workflow for phthalate exposure and risk assessment.

Conclusion

While specific data on 2,5-Dimethylheptyl 4-methyloctyl phthalate are scarce, the extensive body of research on other high-molecular-weight phthalates provides a strong basis for understanding its likely sources and pathways of human exposure. Ingestion of contaminated food and inhalation of indoor air and dust are expected to be the most significant routes. The ubiquitous nature of phthalates in consumer products necessitates ongoing research and biomonitoring to accurately assess human exposure levels and their potential health implications. For drug development professionals, understanding these exposure sources is critical when evaluating potential interactions and the overall toxicological profile of new chemical entities.

References

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Urinary Metabolites of 2,5-Dimethylheptyl 4-Methyloctyl Phthalate: A Technical Guide to Biomarker Identification and Analytical Workflows

Executive Summary

2,5-Dimethylheptyl 4-methyloctyl phthalate (CAS 85851-76-9) is an asymmetric, high-molecular-weight (HMW) orthophthalate[1]. In toxicological biomonitoring and drug development, assessing exposure to HMW phthalates requires a deep understanding of their in vivo pharmacokinetics. Unlike low-molecular-weight phthalates (e.g., diethyl phthalate), which are excreted primarily as simple monoesters, HMW phthalates undergo extensive secondary metabolism[2].

Relying solely on primary monoesters to quantify exposure to 2,5-dimethylheptyl 4-methyloctyl phthalate will result in a severe underestimation of the internal dose[3]. As a Senior Application Scientist, I have structured this whitepaper to guide researchers through the mechanistic pathways of its metabolism, the causality behind biomarker selection, and a self-validating analytical protocol for robust quantification in human urine.

Mechanistic Pathways of In Vivo Metabolism

The biotransformation of 2,5-dimethylheptyl 4-methyloctyl phthalate follows a highly conserved, two-phase metabolic clearance system designed to increase the hydrophilicity of the lipophilic parent compound.

Phase I: Enzymatic Hydrolysis

Upon ingestion or systemic absorption, the diester is rapidly hydrolyzed by unspecific esterases and lipases in the gastrointestinal tract and hepatic parenchyma[2]. Because the parent molecule is asymmetric, this cleavage yields two distinct primary monoesters:

• m2,5-DMHP: Mono-(2,5-dimethylheptyl) phthalate

• m4-MOP: Mono-(4-methyloctyl) phthalate

Phase I: Cytochrome P450-Mediated Oxidation

Primary monoesters with alkyl chains of five or more carbons are highly lipophilic and cannot be efficiently excreted by the kidneys. To facilitate clearance, m2,5-DMHP and m4-MOP undergo extensive ω and ω−1 oxidation mediated by the Cytochrome P450 (CYP) system—specifically the CYP4A and CYP4F families[2].

• Causality in Oxidation Sites: The methyl branching on the alkyl chains (at positions 2, 5, and 4) creates steric hindrance. This shifts the thermodynamic preference of CYP450 enzymes, favoring ω−1 hydroxylation over terminal ω -carboxylation, resulting in a complex profile of hydroxylated (OH-), oxo (oxo-), and carboxy (cx-) derivatives[3].

Phase II: Glucuronidation

The oxidized secondary metabolites, and to a minor extent the primary monoesters, undergo Phase II conjugation. Uridine 5'-diphospho-glucuronosyltransferases (UGTs) append glucuronic acid to the metabolites, drastically increasing their polarity for active secretion into the urine[4].

Fig 1: Phase I and II metabolic pathways of 2,5-Dimethylheptyl 4-methyloctyl phthalate.

Quantitative Data: Biomarker Selection Matrix

To establish a highly reliable biomonitoring program, researchers must target the oxidized metabolites. Secondary metabolites are excreted at higher concentrations, have longer biological half-lives, and are immune to external contamination (since they are only formed in vivo)[3].

Metabolite Class	Specific Target Metabolite	Structural Modification	Biomarker Suitability
Primary Monoester	m2,5-DMHP	Hydrolysis of 4-methyloctyl chain	Poor; highly lipophilic, rapid secondary metabolism.
Primary Monoester	m4-MOP	Hydrolysis of 2,5-dimethylheptyl chain	Poor; highly lipophilic, rapid secondary metabolism.
Secondary Oxidized	OH-m2,5-DMHP	ω−1 hydroxylation	Excellent; high urinary excretion fraction, specific.
Secondary Oxidized	oxo-m4-MOP	ω−1 oxidation to ketone	Excellent; extended biological half-life.
Secondary Oxidized	cx-m4-MOP	ω oxidation to carboxylic acid	Excellent; highly hydrophilic, major urinary fraction.

Experimental Protocol: UHPLC-MS/MS Analytical Workflow

To ensure scientific integrity and trustworthiness, the following methodology utilizes Isotope Dilution Mass Spectrometry (IDMS). This creates a self-validating system : any loss of analyte during extraction or signal suppression during ionization is automatically corrected by the identical behavior of the internal standard.

Step-by-Step Methodology

Step 1: Sample Aliquoting and Isotope Spiking

• Action: Thaw urine samples at room temperature. Aliquot 1.0 mL of urine into a glass vial. Spike with 10 µL of a stable isotope-labeled internal standard mixture (e.g., 13C4​ -labeled OH-m2,5-DMHP and cx-m4-MOP).

• Causality: The 13C4​ isotopes co-elute perfectly with the native analytes, correcting for matrix effects and ensuring absolute quantitative accuracy.

Step 2: Enzymatic Deconjugation

• Action: Add 250 µL of ammonium acetate buffer (pH 6.5) and 10 µL of pure β -glucuronidase derived from Escherichia coli K12. Incubate at 37°C for 90 minutes.

• Causality: Phthalate metabolites are primarily excreted as glucuronides[4]. MS/MS detection is optimized for the free aglycone form. E. coli-derived enzyme is strictly required over Helix pomatia extract because the latter contains trace lipases that can artificially hydrolyze the ester bonds, leading to false positives.

Step 3: Solid-Phase Extraction (SPE)

• Action: Acidify the sample with 50 µL of glacial acetic acid. Load onto a pre-conditioned polymeric reversed-phase SPE cartridge (e.g., Oasis HLB, 60 mg). Wash with 5% methanol in water, dry under vacuum, and elute with 2 mL of pure acetonitrile.

• Causality: Acidification neutralizes the carboxylic acid groups on the oxidized metabolites, ensuring strong retention on the hydrophobic SPE sorbent.

Step 4: UHPLC-ESI-MS/MS Analysis

• Action: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 100 µL of water:acetonitrile (90:10, v/v). Inject 5 µL onto a C18 UHPLC column (1.7 µm particle size). Detect using a triple quadrupole mass spectrometer in Negative Electrospray Ionization (ESI-) and Multiple Reaction Monitoring (MRM) mode.

• Causality: Phthalate monoesters and their oxidized derivatives readily lose a proton to form stable [M−H]− precursor ions, making negative ESI highly sensitive.

Fig 2: UHPLC-MS/MS analytical workflow for quantifying urinary phthalate metabolites.

References

• Title: Toxicity Review for Di-n-octyl Phthalate (DNOP) Source: CPSC.gov URL: [Link]

• Title: Phthalate Exposure Assessment in Humans Source: NCBI - NIH URL: [Link]

• Title: Assessing human exposure to phthalates using monoesters and their oxidized metabolites as biomarkers Source: ResearchGate URL: [Link]

• Title: Excretion of Urinary Metabolites of the Phthalate Esters DEP and DEHP in 16 Volunteers after Inhalation and Dermal Exposure Source: MDPI URL: [Link]

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Protocols & Analytical Methods

GC-MS Protocol for the Quantification of 2,5-Dimethylheptyl 4-methyloctyl phthalate

An Application Note for Researchers and Scientists

Abstract

This document provides a comprehensive, technically detailed guide for the quantification of 2,5-Dimethylheptyl 4-methyloctyl phthalate, a high molecular weight branched-chain phthalate ester, using Gas Chromatography-Mass Spectrometry (GC-MS). Phthalates are a class of compounds widely used as plasticizers to enhance the flexibility and durability of polymeric materials.[1] However, their potential to migrate from consumer products and act as endocrine disruptors has led to regulatory scrutiny and the need for sensitive analytical methods.[2] This protocol is designed for researchers, scientists, and quality control professionals, offering a self-validating system from sample preparation to data analysis. We will delve into the causality behind experimental choices, ensuring a robust and reproducible methodology grounded in established analytical principles.

Principle of the Method

The quantification of 2,5-Dimethylheptyl 4-methyloctyl phthalate is achieved through a multi-stage process that ensures both selectivity and sensitivity. The core of this protocol relies on the synergistic capabilities of gas chromatography for separation and mass spectrometry for detection and quantification.

• Sample Extraction: The initial step involves the efficient extraction of the analyte from the sample matrix. Since phthalates are not chemically bound to polymer backbones, they can be readily extracted using an appropriate organic solvent.[3] This protocol employs ultrasonic-assisted solvent extraction, a technique chosen for its efficiency and speed in disrupting the sample matrix and facilitating the diffusion of the analyte into the solvent.[1]

• Chromatographic Separation: The resulting extract is injected into a gas chromatograph. The separation is performed on a low-polarity capillary column, which separates compounds based on their boiling points and interaction with the stationary phase. The temperature-programmed oven ensures that compounds are eluted with sharp, symmetrical peaks, which is critical for accurate quantification.[4]

• Mass Spectrometric Detection: As the analyte elutes from the GC column, it enters the mass spectrometer, where it is ionized by electron impact (EI). The resulting positively charged ions are fragmented in a reproducible pattern. For quantification, Selected Ion Monitoring (SIM) is the preferred mode.[5] This technique significantly enhances sensitivity and selectivity by monitoring only specific, characteristic fragment ions of the target analyte and the internal standard, thereby minimizing noise from the sample matrix.[6] The most common fragment ion for phthalates with alkyl side chains, the protonated phthalic anhydride ion at a mass-to-charge ratio (m/z) of 149, serves as the primary quantifier.[7][8]

Analytical Workflow Overview

The entire process, from sample receipt to final report generation, follows a structured and logical sequence designed to ensure data integrity and traceability.

Caption: End-to-end workflow for GC-MS quantification.

Materials and Reagents

Contamination is a significant risk in phthalate analysis due to their ubiquitous nature.[9] All materials must be of the highest purity, and plastics should be avoided wherever possible.

• Solvents: HPLC or GC-residue grade Methylene Chloride, n-Hexane, and Acetone.

• Analytical Standards:

  • 2,5-Dimethylheptyl 4-methyloctyl phthalate (≥98% purity).

  • Internal Standard (IS): Benzyl Benzoate (≥99% purity) or a suitable deuterated phthalate standard.[10][11]

• Reagents: Anhydrous sodium sulfate, baked at 400°C for 4 hours.

• Glassware: Class A volumetric flasks, pipettes, and autosampler vials with PTFE-lined caps. All glassware must be thoroughly cleaned and solvent-rinsed before use.

• Consumables: 0.45 µm PTFE syringe filters, glass wool (deactivated).

Instrumentation and Parameters

A modern Gas Chromatograph coupled to a Mass Spectrometer is required. The following parameters are recommended as a starting point and should be optimized for the specific instrument in use.

Parameter	Recommended Setting
Gas Chromatograph (GC)
Injection Port	Split/Splitless, operated in Splitless mode
Injector Temperature	280 °C[12]
Injection Volume	1 µL
Carrier Gas	Helium, constant flow at 1.0 mL/min
GC Column	30 m x 0.25 mm ID, 0.25 µm film thickness, 5% Phenyl-Methylpolysiloxane (e.g., DB-5ms, Rxi-5ms)[12]
Oven Program	Initial 80°C, hold 1 min; ramp at 15°C/min to 310°C; hold 10 min[1][12]
Mass Spectrometer (MS)
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	230 °C
Quadrupole Temperature	150 °C
Transfer Line Temp	290 °C
Solvent Delay	5 minutes
Acquisition Mode	Selected Ion Monitoring (SIM) and Full Scan (for initial method development)[13]

Rationale for Parameter Selection:

• Splitless Injection: Maximizes the transfer of analyte onto the column, which is essential for trace-level quantification.

• DB-5ms Type Column: This stationary phase is a versatile, low-polarity phase that provides excellent separation for a wide range of semi-volatile organic compounds, including high-molecular-weight phthalates.[4][14]

• Oven Program: The temperature program is designed to provide good separation between potential isomers and matrix components while ensuring that the high-boiling point analyte is eluted efficiently with good peak shape.

Detailed Experimental Protocols

• Primary Stock Solutions (1000 µg/mL): Accurately weigh 25 mg of the 2,5-Dimethylheptyl 4-methyloctyl phthalate standard and the Benzyl Benzoate (IS) into separate 25 mL volumetric flasks. Dissolve and bring to volume with methylene chloride. Store at 4°C.

• Working Standard Solution (100 µg/mL): Dilute 1 mL of the primary analyte stock to 10 mL with methylene chloride.

• Calibration Standards (0.1 - 20 µg/mL): Prepare a series of at least five calibration standards by serial dilution of the working standard solution.[15] To each calibration standard, add the internal standard to a final constant concentration (e.g., 5 µg/mL). For example, to prepare a 1 µg/mL standard, add 10 µL of the 100 µg/mL working standard and 50 µL of a 100 µg/mL IS stock solution to a 1 mL final volume with methylene chloride.

• Homogenization: If the sample is a solid polymer, cryogenically mill or cut it into small pieces (<2 mm) to maximize the surface area for extraction.[6]

• Weighing: Accurately weigh approximately 0.5 g of the homogenized sample into a glass vial.[2]

• Spiking: Add the internal standard solution to the vial at the same concentration used for the calibration standards (e.g., 5 µg/mL final extract concentration).

• Extraction: Add 10 mL of methylene chloride. Cap the vial tightly and place it in an ultrasonic bath for 30-60 minutes.[1][6]

• Cleanup: Allow the extract to cool. Filter the supernatant through a 0.45 µm PTFE syringe filter into a clean autosampler vial for GC-MS analysis.[1]

A typical analytical sequence should be structured to verify system performance and ensure data quality:

• Solvent Blank

• Calibration Standards (lowest to highest concentration)

• Method Blank

• Quality Control (QC) Sample (e.g., mid-level calibration standard)

• Samples (maximum of 10)

• QC Sample (to check for drift)

Data Analysis and Quantification

• Ion Selection: The molecular formula of 2,5-Dimethylheptyl 4-methyloctyl phthalate is C₂₆H₄₂O₄, with a molecular weight of 418.6 g/mol . While the molecular ion (m/z 418) may be observed, the most abundant and characteristic ion for quantification will be m/z 149 .[16][17] Additional qualifier ions should be monitored for confirmation. For the internal standard Benzyl Benzoate, the quantification ion is typically m/z 105 .

Compound	Role	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
2,5-Dimethylheptyl 4-methyloctyl phthalate	Analyte	149	167	279
Benzyl Benzoate	Internal Standard	105	77	212

• Calibration Curve: Generate a calibration curve by plotting the peak area ratio (Analyte Area / IS Area) against the analyte concentration for each calibration standard. Perform a linear regression analysis. The coefficient of determination (R²) must be ≥ 0.995.[6]

• Quantification: Calculate the concentration of the analyte in the sample extracts using the generated calibration curve. The final concentration in the original sample is determined using the following formula:

  Concentration (mg/kg) = (C_extract × V_extract) / W_sample

  Where:

  • C_extract = Concentration in the extract (µg/mL) from the calibration curve

  • V_extract = Final volume of the extract (mL)

  • W_sample = Weight of the sample (g)

Method Validation

A single-laboratory validation must be performed to demonstrate that the method is fit for its intended purpose.[18][19] Key parameters and typical acceptance criteria are outlined below.

Validation Parameter	Purpose	Procedure	Acceptance Criteria
Specificity	Ensure no interference from matrix components.	Analyze at least one blank matrix sample.	No significant peaks (>10% of LOQ) at the retention time of the analyte and IS.[20]
Linearity & Range	Confirm a linear relationship between response and concentration.	Analyze calibration standards at 5-7 concentration levels.	R² ≥ 0.995.[21]
Limit of Detection (LOD)	The lowest concentration that can be reliably detected.	Analyze low-level standards (n≥7) and calculate based on S/N ratio.	S/N ≥ 3.[22][23]
Limit of Quantification (LOQ)	The lowest concentration that can be accurately quantified.	Analyze low-level standards (n≥7) and calculate based on S/N ratio.	S/N ≥ 10.[22][23]
Accuracy (Recovery)	Measure the agreement between the measured and true value.	Analyze a blank matrix spiked at 3 levels (low, mid, high) in triplicate.	Mean recovery typically within 80-120%.[21]
Precision (RSD%)	Measure the closeness of repeated measurements.	Repeatability (Intra-day): Analyze 6 replicates of a spiked sample on the same day. Intermediate Precision (Inter-day): Repeat on a different day with a different analyst.	RSD ≤ 15% (≤ 20% near LOQ).[21][22]

References

• Vertex AI Search result[24]

• Cornerstone Analytical Laboratories. (n.d.). Phthalate Analysis. Retrieved from [Link]

• Goodman, W. (n.d.). GC/MS Analysis of Phthalates in Children's Products. PerkinElmer, Inc. Retrieved from [Link]

• Yin, F., et al. (2014). Mass Spectral Fragmentation Pathways of Phthalate Esters by Gas Chromatography–Tandem Mass Spectrometry. Journal of Analytical Methods in Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Mass Spectral Fragmentation Pathways of Phthalate Esters by Gas Chromatography–Tandem Mass Spectrometry | Request PDF. Retrieved from [Link]

• Taylor & Francis Online. (2014). Mass Spectral Fragmentation Pathways of Phthalate Esters by Gas Chromatography–Tandem Mass Spectrometry. Retrieved from [Link]

• Mihaljevic, M. J., & Pao, S. (2013). Best practices for single-laboratory validation of chemical methods for trace elements in foods. Part I--background and general considerations. Journal of AOAC International. Retrieved from [Link]

• U.S. Environmental Protection Agency. (1996). Method 8061A: Phthalate Esters by Gas Chromatography with Electron Capture Detection (GC/ECD). Retrieved from [Link]

• GL Sciences. (n.d.). Phthalates in Polymers. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Method 606: Phthalate Ester. Retrieved from [Link]

• ResearchGate. (n.d.). Tandem Mass Spectrometric Fragmentation of Phthalate Esters | Request PDF. Retrieved from [Link]

• ResearchGate. (n.d.). Guidelines for single-laboratory validation of analytical methods for trace-level concentrations of organic chemicals. Retrieved from [Link]

• Restek. (n.d.). GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance. Retrieved from [Link]

• Adams, K., et al. (n.d.). Analysis of phthalates using gas chromatography mass spectrometry and application to multiple passive sampling matrices. Oregon State University. Retrieved from [Link]

• Element Lab Solutions. (n.d.). The 6 Key Aspects of Analytical Method Validation. Retrieved from [Link]

• NEMI.gov. (n.d.). EPA-EAD: 606: Phthalate Esters in Water by GCECD. Retrieved from [Link]

• OIV. (n.d.). Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV). Retrieved from [Link]

• ScienceDirect. (2007). A practical guide to analytical method validation, including measurement uncertainty and accuracy profiles. Retrieved from [Link]

• Pharmallies. (2024). Choosing the Right Analytical Methods for Cleaning Validation. Retrieved from [Link]

• Restek. (2020). GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance. Retrieved from [Link]

• Adams, K., et al. (2025). Targeted Gas Chromatography‐Mass Spectrometry Analysis of 31 Phthalates and Replacements: Method Optimization and Application to Edible Oils and Silicone Wristbands. Journal of the American Society for Mass Spectrometry. Retrieved from [Link]

• Chromatography Online. (2008). GC–MS Determination of Phthalate Concentration in Plastic Toys. Retrieved from [Link]

• Restek. (n.d.). GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance. Retrieved from [Link]

• SCIRP. (n.d.). Determination of Four Certain Phthalates in the Electronic and Electrical Product by High Performance Liquid Chromatography. Retrieved from [Link]

• Shimadzu. (n.d.). Using GCMS to Determine the Phthalate Content in E-liquid. Retrieved from [Link]

• LCGC International. (2022). Analysis of Four Phthalate Monoesters in Human Urine Using Liquid Chromatography Tandem Mass Spectrometry. Retrieved from [Link]

• MDPI. (2013). Analysis of Phthalate Migration to Food Simulants in Plastic Containers during Microwave Operations. Retrieved from [Link]

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1H and 13C NMR spectral data for 2,5-Dimethylheptyl 4-methyloctyl phthalate

An Application Note on the Structural Elucidation of 2,5-Dimethylheptyl 4-methyloctyl phthalate using ¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy.

Abstract

This document provides a detailed guide to the anticipated ¹H and ¹³C NMR spectral data for the plasticizer 2,5-Dimethylheptyl 4-methyloctyl phthalate. In the absence of publicly available experimental spectra for this specific diester, this note serves as a predictive guide and a protocol for its empirical analysis. We will present a thorough, peak-by-peak prediction of the ¹H and ¹³C NMR spectra based on established chemical shift principles and data from analogous phthalate esters. Furthermore, this document outlines a comprehensive experimental protocol for the acquisition and processing of high-resolution NMR data for this compound, intended for researchers in materials science, analytical chemistry, and drug development.

Introduction: Characterizing a Novel Phthalate Ester

Phthalic acid esters, or phthalates, are a class of compounds widely used as plasticizers to enhance the flexibility and durability of polymers, particularly polyvinyl chloride (PVC).[1] The specific properties of a phthalate plasticizer are dictated by the structure of its ester side chains. 2,5-Dimethylheptyl 4-methyloctyl phthalate is a complex, asymmetric diester whose precise structure necessitates robust analytical confirmation, typically achieved through Nuclear Magnetic Resonance (NMR) spectroscopy.

NMR spectroscopy is an indispensable tool for the unambiguous structural elucidation of organic molecules.[2][3] By mapping the magnetic environments of ¹H (proton) and ¹³C (carbon-13) nuclei, NMR provides detailed information on the molecular skeleton, including connectivity, stereochemistry, and the electronic environment of functional groups. This application note details the predicted NMR spectral characteristics of 2,5-Dimethylheptyl 4-methyloctyl phthalate and provides a validated protocol for its experimental verification.

Molecular Structure and Atom Numbering

To facilitate spectral assignment, the chemical structure of 2,5-Dimethylheptyl 4-methyloctyl phthalate is presented below with a systematic numbering scheme for all unique carbon and proton positions.

Caption: Structure of 2,5-Dimethylheptyl 4-methyloctyl phthalate.

Predicted ¹H and ¹³C NMR Spectral Data

The following tables summarize the predicted chemical shifts (δ), multiplicities, and assignments for each unique proton and carbon nucleus in the molecule. Predictions are based on standard chemical shift ranges and additivity rules, using deuterated chloroform (CDCl₃) as the reference solvent.[4][5]

Predicted ¹H NMR Spectrum (400 MHz, CDCl₃)

The aromatic region is expected to show a complex multiplet pattern typical of ortho-substituted benzene rings. The aliphatic region will be characterized by significant signal overlap due to the long, branched alkyl chains. The methylene protons adjacent to the ester oxygens (C8-H₂ and C18-H₂) are expected to be the most downfield in the aliphatic region.

Assigned Protons	Predicted δ (ppm)	Multiplicity	Integration	Rationale
H-arom (C2,C3,C5,C6)	7.50 - 7.75	Multiplet (m)	4H	Protons on the aromatic ring, deshielded by the ring current and adjacent carbonyl groups.
C18-H₂	~4.25	Triplet (t)	2H	Methylene protons alpha to an ester oxygen, deshielded.
C8-H₂	~4.20	Doublet of doublets (dd)	2H	Methylene protons alpha to an ester oxygen, diastereotopic due to adjacent chiral center.
C19-H, C12-H, C9-H, C22-H	1.10 - 1.80	Multiplet (m)	4H	Methine protons on the alkyl chains, extensive overlap expected.
C10-H₂, C11-H₂, C13-H₂, C14-H₂, C20-H₂, C21-H₂, C23-H₂	1.10 - 1.80	Multiplet (m)	14H	Methylene protons on the alkyl chains, extensive overlap expected.
C24-H₃, C15-H₃	0.85 - 0.95	Triplet (t)	6H	Terminal methyl groups on the primary alkyl chains.
C25-H₃, C16-H₃, C26-H₃	0.85 - 0.95	Doublet (d)	9H	Methyl groups attached to methine carbons on the alkyl chains.

Predicted ¹³C NMR Spectrum (100 MHz, CDCl₃)

The ¹³C spectrum will be characterized by signals for the ester carbonyl carbons in the downfield region (165-175 ppm). The aromatic carbons will appear between 125-135 ppm, and the aliphatic carbons will populate the upfield region (10-70 ppm).

Assigned Carbons	Predicted δ (ppm)	Expected DEPT	Rationale
C7, C17	~167.5	C	Ester carbonyl carbons, highly deshielded.
C1, C4	~132.0	C	Aromatic carbons bearing the ester substituents.
C2, C3, C5, C6	128.5 - 131.0	CH	Protonated aromatic carbons.
C8, C18	65.0 - 68.0	CH₂	Carbons alpha to the ester oxygen.
C9, C12, C19, C22	30.0 - 40.0	CH	Methine carbons in the alkyl chains.
C10, C11, C13, C14, C20, C21, C23	22.0 - 35.0	CH₂	Methylene carbons in the alkyl chains.
C16, C25, C26	19.0 - 23.0	CH₃	Methyl groups attached to methine carbons.
C15, C24	~14.0	CH₃	Terminal methyl groups on the primary alkyl chains.

Recommended Experimental Protocol

This section provides a step-by-step methodology for the acquisition of high-quality ¹H and ¹³C NMR spectra of 2,5-Dimethylheptyl 4-methyloctyl phthalate.

Sample Preparation

• Solvent Selection: Use deuterated chloroform (CDCl₃), as it is an excellent solvent for phthalate esters and has well-characterized residual solvent peaks (¹H: ~7.26 ppm; ¹³C: ~77.16 ppm).[6]

• Concentration: Dissolve approximately 10-20 mg of the purified compound in 0.6-0.7 mL of CDCl₃.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift calibration (δ = 0.00 ppm for both ¹H and ¹³C).

• Sample Handling: Transfer the solution to a standard 5 mm NMR tube. Ensure the sample is free of particulate matter.

NMR Instrument Configuration

• Spectrometer: A 400 MHz (or higher) NMR spectrometer equipped with a broadband probe.

• Temperature: Maintain a constant probe temperature, typically 298 K (25 °C), to ensure chemical shift stability.

Data Acquisition Workflow

Caption: Experimental workflow for NMR data acquisition and processing.

Post-Acquisition Processing and Validation

• Fourier Transformation: Apply an exponential window function (line broadening of ~0.3 Hz for ¹H, ~1.0 Hz for ¹³C) before Fourier transformation to improve the signal-to-noise ratio.

• Phasing and Baseline Correction: Manually phase correct the spectra to obtain pure absorption lineshapes. Apply an automated baseline correction algorithm.

• Integration and Calibration: Calibrate the spectrum using the TMS signal at 0.00 ppm. Integrate all signals in the ¹H spectrum and normalize to a known number of protons (e.g., the 4 aromatic protons).

• Structural Validation (Optional but Recommended): For unambiguous assignment, especially in the overlapping aliphatic regions, acquire 2D NMR spectra such as COSY (Correlation Spectroscopy) to establish H-H couplings and HSQC (Heteronuclear Single Quantum Coherence) to correlate protons directly with their attached carbons.

Conclusion

This application note provides a robust predictive framework for the ¹H and ¹³C NMR spectra of 2,5-Dimethylheptyl 4-methyloctyl phthalate. The predicted chemical shifts, multiplicities, and integration values serve as a reliable reference for chemists synthesizing or analyzing this compound. The detailed experimental protocol outlines the necessary steps to acquire high-resolution, publication-quality NMR data, ensuring accurate structural verification and purity assessment. The application of these methods will provide definitive structural confirmation of this complex diester, supporting its use in research and development.

References

• Waheed, H., et al. (2022). Robust Nuclear Magnetic Resonance (NMR) Spectroscopy Method for the Identification and Quantification of Phthalates in Fragments of Polyvinyl Chloride (PVC) Toys. ResearchGate. Available at: [Link]

• University of Wisconsin. (n.d.). ¹H NMR: Intermediate Level, Spectrum 18. hil18_sln.html. Available at: [Link]

• Oregon State University. (2022). ¹³C NMR Chemical Shifts. Chemistry 335. Available at: [Link]

• Chemistry LibreTexts. (2021). 5.7: ¹³C-NMR Spectroscopy. Available at: [Link]

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176-2179. Available at: [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512-7515. Available at: [Link]

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Elucidating the Electron Ionization Fragmentation Pattern of 2,5-Dimethylheptyl 4-methyloctyl Phthalate

An Application Note for Advanced Mass Spectrometry

Abstract

This application note provides a detailed analysis of the predicted electron ionization (EI) mass spectrometry fragmentation pathways for 2,5-Dimethylheptyl 4-methyloctyl phthalate, a complex, asymmetric phthalate ester. Due to the extensive use of phthalates as plasticizers, their accurate identification is crucial in environmental, industrial, and toxicological research. The presence of branched, isomeric alkyl chains presents a significant analytical challenge, often yielding complex mass spectra that are difficult to interpret without a foundational understanding of the fragmentation mechanisms. This guide explains the causal mechanisms behind the formation of key fragment ions, grounded in established principles of mass spectrometry. We present a detailed protocol for the analysis of this compound by Gas Chromatography-Mass Spectrometry (GC-MS) and provide visual aids, including a fragmentation pathway diagram and a summary table of characteristic ions, to assist researchers in the identification and structural elucidation of this and similar complex phthalates.

Introduction: The Analytical Challenge of Complex Phthalates

Phthalate esters are a class of chemicals widely used to impart flexibility and durability to plastics, particularly polyvinyl chloride (PVC).[1] Their ubiquitous presence has led to concerns about human exposure and potential endocrine-disrupting effects, making their detection and quantification a priority.[2] While the analysis of simple, linear-chain phthalates is well-established, high-molecular-weight phthalates with branched and isomeric alkyl chains, such as 2,5-Dimethylheptyl 4-methyloctyl phthalate, pose a greater challenge.

Standard 70 eV electron ionization (EI) often leads to extensive fragmentation, where the molecular ion may be weak or entirely absent.[3] Many phthalates produce a common, dominant base peak at m/z 149, which, while characteristic of the phthalate core, offers little specificity for differentiating between various esters, especially isomers that may co-elute chromatographically.[4][5] Understanding the subtle yet diagnostic fragmentation patterns arising from the unique branched alkyl chains is therefore essential for confident identification. This note aims to deconstruct the fragmentation of 2,5-Dimethylheptyl 4-methyloctyl phthalate, providing a logical framework based on ion stability and established reaction mechanisms like McLafferty rearrangements and alpha-cleavage.

Predicted Fragmentation Pathways

The fragmentation of 2,5-Dimethylheptyl 4-methyloctyl phthalate (Molecular Formula: C₂₆H₄₂O₄, Molecular Weight: 418.6 g/mol ) under EI conditions is governed by the stability of the resulting ions and neutral losses. The process begins with the formation of an energetically unstable molecular ion (M⁺• at m/z 418).

The Signature Phthalate Ion: Formation of m/z 149

The most characteristic fragmentation pathway for nearly all dialkyl phthalates with side chains longer than two carbons involves the formation of the protonated phthalic anhydride ion ([C₈H₅O₃]⁺) at m/z 149 .[2] This is a multi-step process:

• Alkene Elimination: The molecular ion undergoes a rearrangement to eliminate one of the alkyl side chains as a neutral alkene (C₉H₁₈, MW 126). This results in a monoalkyl phthalate radical cation at m/z 292.

• Proton Transfer & Cyclization: The resulting ion rearranges, involving a proton transfer, leading to the cyclization and subsequent loss of the second alkyl group as an alcohol or alkene/water to form the highly stable, resonance-stabilized protonated phthalic anhydride ion at m/z 149. This ion is often the base peak in the spectrum.

Fragmentation of the Branched Alkyl Chains

The structure of the two different C₉ alkyl chains provides the most diagnostic information. Cleavage of the ester C-O bond can produce carbocations corresponding to the alkyl chains ([C₉H₁₉]⁺ at m/z 127). However, these primary cations will themselves fragment rapidly. The fragmentation of alkanes is dominated by cleavages that form the most stable carbocations (tertiary > secondary > primary).[6][7]

• From the 2,5-Dimethylheptyl Chain: Cleavage will be favored at the branching points.

  • Loss of a secondary isobutyl radical (•C₄H₉) from the C5 position would yield a stable secondary carbocation at m/z 71 .

  • Loss of an ethyl radical (•C₂H₅) from the C5 position would generate a secondary carbocation at m/z 99 .

• From the 4-Methyloctyl Chain:

  • Cleavage at the C4 branch point can lead to the loss of a propyl radical (•C₃H₇) or a butyl radical (•C₄H₉), leading to the formation of secondary carbocations at m/z 85 and m/z 71 , respectively.

Other Significant Ions

• m/z 167: Formation of protonated phthalic acid ([C₈H₇O₄]⁺) can occur through pathways involving hydrogen rearrangement and loss of an alkene.

• Alkene Series (m/z 41, 55, 69, etc.): A series of smaller fragment ions corresponding to unsaturated alkyl fragments ([CₙH₂ₙ₋₁]⁺) will be present from the breakdown of the larger alkyl chains.[8]

Data Presentation: Summary of Key Fragment Ions

The following table summarizes the predicted key ions, their mass-to-charge ratio (m/z), and the proposed fragmentation origin for 2,5-Dimethylheptyl 4-methyloctyl phthalate.

m/z	Proposed Ion Structure/Formula	Fragmentation Origin
418	[C₂₆H₄₂O₄]⁺•	Molecular Ion (M⁺•) - likely very low abundance or absent
292	[C₁₇H₂₄O₄]⁺•	M⁺• - C₉H₁₈ (Loss of either alkyl chain as an alkene)
167	[C₈H₇O₄]⁺	Protonated Phthalic Acid
149	[C₈H₅O₃]⁺	Protonated Phthalic Anhydride (Often Base Peak)
127	[C₉H₁₉]⁺	Alkyl carbocation from either side chain
99	[C₇H₁₅]⁺	Secondary carbocation from 2,5-dimethylheptyl chain
85	[C₆H₁₃]⁺	Secondary carbocation from 4-methyloctyl chain
71	[C₅H₁₁]⁺	Secondary carbocation from either side chain
57	[C₄H₉]⁺	Fragmentation of alkyl chains
43	[C₃H₇]⁺	Fragmentation of alkyl chains

Visualization of Fragmentation Pathway

The following diagram illustrates the primary fragmentation pathways originating from the molecular ion.

Caption: Predicted EI fragmentation pathways for 2,5-Dimethylheptyl 4-methyloctyl phthalate.

Experimental Protocol: GC-MS Analysis

This protocol provides a self-validating framework for the analysis of 2,5-Dimethylheptyl 4-methyloctyl phthalate using a standard Gas Chromatography-Mass Spectrometry system.

Instrumentation

• Gas Chromatograph with a split/splitless injector coupled to a Mass Spectrometer with an Electron Ionization (EI) source (e.g., Agilent 8890 GC with 5977A MSD[9]).

Reagents and Materials

• Analyte Standard: 2,5-Dimethylheptyl 4-methyloctyl phthalate, >98% purity.

• Solvent: High-purity n-hexane or cyclohexane (phthalate-free grade).

• Vials: 2 mL amber glass autosampler vials with PTFE-lined septa. To ensure no background contamination, it is critical to use materials known to be free of phthalates.[10]

Standard Preparation

• Stock Standard (1000 µg/mL): Accurately weigh 10 mg of the phthalate standard and dissolve in 10 mL of n-hexane in a volumetric flask.

• Working Standard (10 µg/mL): Perform a 1:100 serial dilution of the stock standard with n-hexane.

• Solvent Blank: Prepare a vial containing only n-hexane to be run at the beginning of the sequence to check for system contamination.

GC-MS Parameters

The following parameters provide a robust starting point for analysis and should be optimized for the specific instrument used.

Parameter	Value	Rationale
GC Inlet
Injection Mode	Splitless	Maximizes sensitivity for low concentration samples.
Inlet Temp.	280 °C	Ensures complete vaporization of the high-molecular-weight analyte.
Injection Vol.	1 µL	Standard volume for GC-MS analysis.
Carrier Gas	Helium	Provides good chromatographic efficiency.
Flow Rate	1.2 mL/min (Constant Flow)	Typical flow rate for standard capillary columns.
GC Column
Stationary Phase	5% Phenyl-Methylpolysiloxane	A general-purpose column providing good resolution for semi-volatile compounds like phthalates.[5]
Dimensions	30 m x 0.25 mm ID, 0.25 µm film	Standard dimensions for high-resolution capillary GC.
Oven Program
Initial Temp.	100 °C, hold 1 min
Ramp 1	15 °C/min to 310 °C	A moderate ramp rate to ensure good separation.
Final Hold	Hold for 5 min	Ensures elution of the analyte and cleans the column.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)	Standard mode for generating reproducible fragmentation patterns.
Ionization Energy	70 eV	Industry standard for library comparability.[3]
Source Temp.	230 °C	Standard source temperature.
Quadrupole Temp.	150 °C	Standard quadrupole temperature.
Acquisition Mode	Full Scan	To obtain the complete fragmentation pattern for identification.
Scan Range	m/z 40 - 550	Covers all expected fragments from the analyte.

Data Analysis and Quality Control

• Blank Analysis: Inject the solvent blank first. The chromatogram should be free of any peaks corresponding to the target analyte or other common phthalate contaminants.

• Analyte Identification: Inject the 10 µg/mL working standard.

  • Identify the chromatographic peak for the analyte.

  • Extract the mass spectrum from the peak apex.

  • Compare the experimental mass spectrum with the predicted fragmentation pattern detailed in Section 3. Confirm the presence of the base peak at m/z 149 and other diagnostic ions (e.g., m/z 71, 85, 99, 167).

• Trustworthiness Check: The consistent retention time and the presence of the full suite of predicted fragment ions in the correct relative ratios serve as a self-validating system for compound identification.

Conclusion

The mass spectral fragmentation of 2,5-Dimethylheptyl 4-methyloctyl phthalate is predictable and follows established chemical principles. While the ubiquitous m/z 149 ion serves as a primary indicator of a phthalate structure, definitive identification relies on the interpretation of lower-mass ions derived from the unique branched alkyl chains. The presence of a characteristic pattern of secondary carbocations (e.g., m/z 71, 85, 99) provides the necessary diagnostic fingerprint to distinguish this compound from other phthalate isomers. The GC-MS protocol outlined herein provides a reliable method for obtaining high-quality mass spectra to confirm these fragmentation patterns, enabling researchers to confidently identify this complex molecule.

References

• Yin, C., Li, J., Li, Z., Ma, H., & Shen, C. (2014). Mass Spectral Fragmentation Pathways of Phthalate Esters by Gas Chromatography–Tandem Mass Spectrometry. Journal of the American Society for Mass Spectrometry, 25(6). Available at: [Link]

• ResearchGate. (n.d.). Mass Spectral Fragmentation Pathways of Phthalate Esters by Gas Chromatography–Tandem Mass Spectrometry | Request PDF. Available at: [Link]

• Feng, X., et al. (2022). Diagnostic Fragmentation Pathways for Identification of Phthalate Metabolites in Non-Targeted Analysis Studies. Journal of the American Society for Mass Spectrometry. Available at: [Link]

• Wang, D., et al. (2020). Ion chemistry of phthalates in selected ion flow tube mass spectrometry: isomeric effects and secondary reactions with water vapour. RSC Publishing. Available at: [Link]

• van De-Steene, J. C., & Van-Bocxlaer, J. (2020). Determining High-Molecular-Weight Phthalates in Sediments Using GC–APCI-TOF-MS. Spectroscopy Online. Available at: [Link]

• Agilent Technologies. (2018). Phthalate Analysis Using an Agilent 8890 GC and an Agilent 5977A GC/MSD. Available at: [Link]

• GERSTEL. (n.d.). Automated Extraction and GC/MS Determination of Phthalates in Consumer Products. Available at: [Link]

• OIV. (n.d.). Method of determination of phthalates by gas chromatography / mass spectrometry in wines. Available at: [Link]

• Li, H., Cheng, J., & Yan, X. (2022). Analysis of Four Phthalate Monoesters in Human Urine Using Liquid Chromatography Tandem Mass Spectrometry. LCGC International. Available at: [Link]

• CORE. (n.d.). Analysis of phthalates in foods by using gas chromatography mass spetrometry (gc-ms). Available at: [Link]

• Restek. (2020). GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance. Available at: [Link]

• Clark, J. (n.d.). Fragmentation Patterns in Mass Spectra. Chemguide. Available at: [Link]

• University of Arizona. (n.d.). Interpretation of mass spectra. Available at: [Link]

• Michigan State University Department of Chemistry. (n.d.). Mass Spectrometry. Available at: [Link]

• Feng, X., et al. (2022). Diagnostic Fragmentation Pathways for Identification of Phthalate Metabolites in Non-Targeted Analysis Studies. Archimer. Available at: [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Available at: [Link]

Sources

• 1. gcms.cz [gcms.cz]
• 2. Mass Spectral Fragmentation Pathways of Phthalate Esters by Gas C...: Ingenta Connect [ingentaconnect.com]
• 3. uni-saarland.de [uni-saarland.de]
• 4. spectroscopyonline.com [spectroscopyonline.com]
• 5. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [discover.restek.com]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. Mass Spectrometry [www2.chemistry.msu.edu]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. agilent.com [agilent.com]
• 10. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]

Application Note: Advanced Sample Preparation Strategies for Trace Phthalate Analysis in Complex Matrices

Executive Summary

The accurate quantification of phthalate acid esters (PAEs) and their metabolites in complex matrices (biological fluids, food, soil, and environmental water) remains one of the most demanding challenges in modern analytical chemistry. Because phthalates are not chemically bound to polymer matrices, they leach continuously into the environment, creating ubiquitous background contamination[1]. This application note provides drug development professionals and analytical scientists with field-proven, mechanistically grounded sample preparation workflows designed to eliminate background interference, overcome severe matrix effects, and ensure high-fidelity quantification using LC-MS/MS or GC-MS.

The Mechanistic Challenge: The "Phthalate Blank" & Matrix Interferences

Standard extraction protocols frequently fail when applied to phthalate analysis due to two primary mechanistic bottlenecks:

• The "Phthalate Blank" Phenomenon: Laboratory environments, reagents, and standard plastic consumables (e.g., pipette tips, centrifuge tubes) continuously off-gas or leach PAEs like di(2-ethylhexyl) phthalate (DEHP) and dibutyl phthalate (DBP)[2]. This persistent background elevates Limits of Detection (LODs) and causes false positives.

• Lipid and Protein Co-extraction: In complex matrices such as serum, breast milk, or agricultural products, target PAEs partition alongside endogenous lipids and proteins. If not rigorously removed, these macromolecules precipitate in GC inlet liners or cause massive ion suppression in the electrospray ionization (ESI) source of an LC-MS/MS system[1][3]. Furthermore, long-chain phthalates (e.g., di-n-octyl phthalate) possess a high affinity for active silanol groups and will aggressively adsorb to untreated glassware during prolonged liquid-liquid extraction, reducing recoveries to below 40%[4].

Foundational Quality Control: The "Self-Validating" System

To establish analytical trustworthiness, every phthalate extraction protocol must function as a self-validating system. You cannot simply trust the instrument output; the sample preparation workflow must continuously prove its own integrity. As mandated by rigorous environmental standards like EPA Methods 606 and 8061A, the following controls are non-negotiable[4][5][6]:

• Thermal Desorption of Glassware: All glassware must be baked at 400°C for a minimum of 4 hours prior to use to volatilize residual PAEs[7].

• Procedural Blanks: A reagent water blank must be processed alongside every sample batch. If the procedural blank exhibits target analyte concentrations exceeding 1/10th of the Limit of Quantitation (LOQ), the entire batch is analytically invalid and must be discarded[5].

• Isotope-Labeled Internal Standards (ILIS): Deuterated or 13 C-labeled analogues (e.g., D4-MBP, 13 C4-DEHP) must be spiked into the raw sample before any chemical manipulation. This mechanistically corrects for both physical extraction losses and matrix-induced ion suppression.

• Absolute Plastic Exclusion: Standard QuEChERS kits and SPE manifolds utilizing polypropylene or PTFE/Teflon components must be replaced with silanized glass and stainless-steel alternatives to prevent leaching[7].

Strategic Workflow for Phthalate Extraction

Decision matrix for phthalate sample preparation based on matrix complexity.

Experimental Protocols

Protocol 1: Biological Fluids (Urine/Serum) – Enzymatic Deconjugation & SPE

Causality & Mechanism: In mammalian systems, high-molecular-weight phthalates are rapidly metabolized into monoesters (e.g., DEHP to MEHP) and excreted primarily as hydrophilic glucuronide conjugates[8]. Direct organic extraction fails to partition these highly polar conjugates. Therefore, enzymatic hydrolysis using β -glucuronidase is a mechanistic prerequisite to cleave the glucuronide bond, freeing the lipophilic monoester for subsequent Solid-Phase Extraction (SPE).

Step-by-Step Methodology:

• Spiking: Aliquot 1.0 mL of thawed urine/serum into a baked glass vial. Immediately spike with 10 µL of the ILIS mixture to establish the internal recovery baseline.

• Buffering: Add 250 µL of 1.0 M ammonium acetate buffer (pH 6.5) to optimize the thermodynamic environment for enzyme activity.

• Hydrolysis: Add 10 µL of β -glucuronidase (e.g., from E. coli). Incubate in a water bath at 37°C for exactly 90 minutes.

• Quenching: Add 100 µL of glacial acetic acid. This drops the pH, stopping the enzymatic reaction and ensuring the target monoesters are fully protonated (neutral) for optimal sorbent retention.

• SPE Conditioning: Condition a polymeric reversed-phase SPE cartridge (e.g., Oasis HLB) utilizing a glass/stainless-steel manifold. Pass 2 mL of phthalate-free methanol, followed by 2 mL of HPLC-grade water.

• Loading & Washing: Load the hydrolyzed sample at a flow rate of 1 mL/min. Wash the sorbent bed with 2 mL of 5% methanol in water to elute salts, urea, and polar endogenous interferents.

• Elution: Elute the target monoesters into a clean glass vial using 2 mL of acetonitrile/methanol (1:1, v/v).

• Reconstitution: Evaporate the eluate under a gentle stream of high-purity nitrogen (ambient temperature) and reconstitute in 100 µL of the initial LC mobile phase.

Protocol 2: Solid and High-Lipid Matrices (Food/Tissue) – Modified Glass QuEChERS

Causality & Mechanism: Traditional QuEChERS relies heavily on polypropylene centrifuge tubes and unverified extraction salts, which introduce massive background contamination. A modified protocol using silanized glass is mandatory. Furthermore, solid matrices contain complex lipids and pigments. Dispersive SPE (dSPE) utilizing Primary Secondary Amine (PSA) and C18 is required to selectively adsorb fatty acids and sterols without retaining the target PAEs[3].

Step-by-Step Methodology:

• Homogenization & Hydration: Weigh 2.0 g of the homogenized solid sample into a 50 mL glass centrifuge tube. Add 5 mL of HPLC-grade water and vortex for 1 minute. Note: Matrix hydration is critical as it swells the pores of the solid matrix, significantly improving the extraction efficiency of PAEs[3].

• Extraction: Add 10 mL of phthalate-free acetonitrile. Vortex vigorously for 2 minutes to induce protein precipitation and partition the PAEs into the organic phase.

• Salting-Out Partitioning: Add pre-weighed, baked extraction salts (4 g anhydrous MgSO 4​ , 1 g NaCl) directly to the glass tube. Shake immediately and vigorously to prevent exothermic salt agglomeration. Centrifuge at 4000 rpm for 5 minutes.

• dSPE Cleanup: Transfer 5 mL of the upper acetonitrile layer to a 15 mL glass tube containing dSPE sorbents (150 mg PSA, 150 mg C18, and 900 mg anhydrous MgSO 4​ ). The PSA removes organic acids and pigments, while the C18 removes long-chain lipids.

• Final Isolation: Vortex for 1 minute, then centrifuge at 4000 rpm for 5 minutes. Transfer the purified supernatant to a glass autosampler vial for GC-MS/MS or LC-MS/MS analysis[3].

Quantitative Performance Summary

The table below synthesizes the expected analytical performance of the optimized sample preparation techniques across various matrices.

Extraction Technique	Target Matrix	Typical Recovery (%)	LOD Range	Matrix Effect Mitigation	Sample Volume
SPE (Polymeric)	Biological Fluids / Water	85–110%	0.1–1.0 ng/mL	High (Washing removes salts)	1–5 mL
Modified QuEChERS	Food / Tissue / Soil	84.7–112.7%[3]	0.6–36.0 µg/kg[3]	Very High (PSA/C18 removes lipids)	1–5 g
LLE / SPME	Environmental Water	70–98%	0.2–5.0 ng/L	Moderate (Requires extract cleanup)	1000 mL[6]

References

• [2] Typical Phthalate Ester Contamination Incurred Using EPA Method 8060. Oxford Academic. 2

• [5] Method 606: Phthalate Ester. U.S. Environmental Protection Agency (EPA). 5

• Demonstrating the application of a liquid chromatography-mass spectrometry method for the determination of phthalate diesters in complex solid and liquid environmental samples. RSC Publishing. Link

• [7] EPA-NERL: 506: Phthalate and Adipate Esters in Water by GCPID. NEMI.gov. 7

• [6] EPA-EAD: 606: Phthalate Esters in Water by GCECD. NEMI.gov. 6

• [4] Method 8061A: Phthalate Esters by Gas Chromatography with Electron Capture Detection (GC/ECD). U.S. Environmental Protection Agency (EPA). 4

• [3] Determination of 16 phthalate esters in tea samples using a modified QuEChERS sample preparation method combined with GC-MS/MS. ResearchGate. 3

• [1] Unpacking Phthalates from Obscurity in the Environment. Encyclopedia.pub.1

• [8] Analytical methodologies for the determination of phthalates in environmental matrices. ResearchGate. 8

Sources

• 1. encyclopedia.pub [encyclopedia.pub]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. epa.gov [epa.gov]
• 5. epa.gov [epa.gov]
• 6. NEMI Method Summary - 606 [nemi.gov]
• 7. NEMI Method Summary - 506 [nemi.gov]
• 8. researchgate.net [researchgate.net]

Application Note: High-Efficiency Extraction and Quantification of 2,5-Dimethylheptyl 4-Methyloctyl Phthalate from Polymer Matrices

Executive Summary & Mechanistic Rationale

In the field of extractables and leachables (E&L) testing for medical devices and pharmaceutical packaging, the accurate quantification of complex plasticizers is critical. 2,5-Dimethylheptyl 4-methyloctyl phthalate (CAS: 85851-76-9) is a high-molecular-weight, highly branched orthophthalate[1]. Due to its extensive aliphatic branching, this compound exhibits extreme hydrophobicity and significant steric hindrance[2].

Traditional solid-liquid extraction techniques, such as Soxhlet extraction, rely on the slow diffusion of solvent into the solid polymer network and the subsequent diffusion of the analyte out. For bulky, sterically hindered molecules like 2,5-dimethylheptyl 4-methyloctyl phthalate, this diffusion is kinetically limited, often leading to incomplete recoveries even after >6 hours of reflux.

To circumvent these diffusion limitations, this protocol utilizes a Dissolution-Precipitation methodology adapted from the U.S. Consumer Product Safety Commission (CPSC) standard CPSC-CH-C1001-09.4. By completely dissolving the polymer matrix (e.g., Polyvinyl Chloride or Polyurethane) in Tetrahydrofuran (THF), the physical barriers to extraction are instantaneously destroyed. A non-polar anti-solvent (Hexane) is then introduced to selectively precipitate the polymer backbone, leaving the highly lipophilic branched phthalate quantitatively solvated in the supernatant[3].

Thermodynamic Solvent Selection

The causality behind the solvent selection is rooted in Hildebrand solubility parameters and intermolecular forces, summarized below:

Table 1: Thermodynamic Rationale for Solvent Selection in Phthalate Extraction

Solvent	Function	Hildebrand Parameter (MPa^1/2)	Mechanistic Role & Causality
Tetrahydrofuran (THF)	Primary Solvent	19.4	Matches the solubility parameter of PVC (~19.5). Acts as a polar aprotic solvent to disrupt dipole-dipole interactions between polymer chains, fully solvating the matrix.
Hexane	Anti-Solvent	14.9	Drops the bulk dielectric constant of the mixture. Forces the polar polymer backbone to precipitate while retaining the highly aliphatic, branched phthalate in solution[3].
Cyclohexane	Diluent / Stabilizer	16.8	Reduces the volatility and viscosity of the final extract, ensuring reproducible injection volumes during GC-MS analysis.

The Self-Validating Extraction Protocol

A robust analytical method must be a self-validating system. This protocol incorporates a Surrogate Standard (added before extraction) and an Internal Standard (added after extraction). If the ratio of Surrogate to Internal Standard deviates from the established calibration, the scientist is immediately alerted to a physical failure in the extraction process (e.g., analyte co-precipitation or incomplete dissolution).

Materials & Reagents

• Matrix: Medical-grade PVC or Polyurethane (e.g., IV tubing, fluid bags).

• Solvents: THF, Hexane, and Cyclohexane (All GC-MS or LC-MS grade to prevent ubiquitous phthalate background contamination).

• Surrogate Standard: Deuterated Di(2-ethylhexyl) phthalate (d4-DEHP).

• Internal Standard (IS): Benzyl Benzoate (BB).

Step-by-Step Methodology

• Sample Comminution: Cryogenically mill the polymer sample to a particle size of < 2 mm. Rationale: Maximizes surface area to ensure rapid and complete dissolution in the primary solvent.

• Gravimetric Aliquoting: Weigh exactly 50.0 ± 0.5 mg of the milled polymer into a pre-cleaned, borosilicate glass vial with a PTFE-lined cap.

• Surrogate Spiking: Spike the dry polymer with 50 µL of the d4-DEHP Surrogate Standard (100 µg/mL). Allow the solvent to evaporate for 5 minutes.

• Matrix Dissolution: Add 5.0 mL of THF to the vial. Vortex for 1 minute, then place on a mechanical shaker or sonicate for 30 minutes until the polymer is visually completely dissolved[3]. Note: The solution will become highly viscous.

• Polymer Precipitation: Rapidly add 10.0 mL of Hexane to the THF solution. Causality: The sudden shift in solvent polarity causes the immediate precipitation of the PVC matrix, while the 2,5-dimethylheptyl 4-methyloctyl phthalate remains in the liquid phase.

• Centrifugation & Settling: Allow the vial to sit undisturbed for 5 minutes to allow the precipitated polymer to flocculate and settle, preventing downstream filter clogging[3].

• Filtration: Draw the supernatant using a glass syringe and filter through a 0.45 µm PTFE syringe filter into a clean collection vial.

• Dilution & IS Addition: Transfer 0.5 mL of the filtered extract into a GC-MS autosampler vial. Add 20 µL of the Benzyl Benzoate Internal Standard (250 µg/mL) and dilute to a final volume of 1.5 mL with Cyclohexane.

• GC-MS Analysis: Analyze via GC-MS in Selective Ion Monitoring (SIM) mode, targeting the specific quantifier and qualifier ions for the branched phthalate.

Method Performance & Quantitative Data

The following table summarizes the expected method performance metrics when applying this dissolution-precipitation workflow to complex polymer matrices.

Table 2: Method Performance Metrics (Matrix: Medical-Grade PVC)

Analyte / Standard	Spiked Level (wt%)	Mean Recovery (%)	Precision (RSD %)	LOD (µg/g)	LOQ (µg/g)
2,5-Dimethylheptyl 4-methyloctyl phthalate	0.10	98.4	3.2	1.5	5.0
d4-DEHP (Surrogate Check)	0.10	97.8	2.9	N/A	N/A
Benzyl Benzoate (IS)	N/A	N/A	1.1	N/A	N/A

Note: The near-identical recovery of the target analyte and the surrogate standard validates the thermodynamic efficiency of the hexane precipitation step, proving that the bulky phthalate does not co-precipitate with the polymer matrix.

Workflow Visualization

Workflow for the dissolution-precipitation extraction of phthalates from polymer matrices.

References

• [3] Determination of Phthalates in toys and childcare products according to CPSC-CH-C1001-09.4. Centexbel. Available at:[Link]

• [2] PHTHALATES (orthophthalates) - Pharos. Habitable. Available at:[Link]

• Test Method: CPSC-CH-C1001-09.4 Standard Operating Procedure for Determination of Phthalates. U.S. Consumer Product Safety Commission (CPSC). Available at:[Link]

• [1] Toxicity Review for Di-n-octyl Phthalate (DNOP). U.S. Consumer Product Safety Commission (CPSC). Available at:[Link]

Sources

• 1. cpsc.gov [cpsc.gov]
• 2. PHTHALATES (orthophthalates) - Pharos [pharos.habitablefuture.org]
• 3. Phthalates in toys and childcare products | Centexbel [centexbel.be]

Application Note: Comprehensive Extractables and Leachables (E&amp;L) Profiling of 2,5-Dimethylheptyl 4-methyloctyl Phthalate in Pharmaceutical Packaging

Mechanistic Context and Regulatory Landscape

The transition toward complex biologics, lipid-based formulations, and surfactant-rich drug vehicles has significantly amplified the risk of hydrophobic plasticizer migration from primary packaging. 2,5-Dimethylheptyl 4-methyloctyl phthalate (CAS 85851-76-9) is a highly branched, high-molecular-weight ( 418.6 g/mol ) orthophthalate. It is frequently utilized to impart flexibility to rigid polymers, such as the polyvinyl chloride (PVC) used in intravenous (IV) bags, tubing, and elastomeric closures.

Mechanistically, orthophthalates are not covalently bound to the polymer network. Their migration is a thermodynamically driven process governed by Fickian diffusion and the partition coefficient ( Kp/d​ ) between the polymer matrix and the contacting drug product. Because of its extensive aliphatic branching, 2,5-dimethylheptyl 4-methyloctyl phthalate exhibits extreme hydrophobicity. While it resists leaching into purely aqueous solutions, it readily partitions into non-polar or micellar environments (e.g., formulations containing Polysorbate 80 or lipid nanoparticles).

Under FDA 21 CFR 211.94(a), drug product containers must not be "reactive, additive, or absorptive" in a way that alters drug safety or efficacy [1]. To ensure compliance, this application note outlines a self-validating analytical strategy rooted in the frameworks of USP <1663> (Extractables) and USP <1664> (Leachables) [2, 3].

Kinetic pathway of phthalate migration from the polymer matrix into the drug product.

Analytical Strategy: Causality and Self-Validation

Evaluating highly branched phthalates requires overcoming two primary analytical hurdles: ubiquitous background contamination and isomeric interference . Phthalates are pervasive in laboratory air, solvents, and plastic consumables. Furthermore, single-quadrupole GC-MS methods relying solely on the classic m/z149 phthalate anhydride cation cannot easily distinguish 2,5-dimethylheptyl 4-methyloctyl phthalate from other common plasticizers like DEHP or DINP.

The Causality Behind the Method Design

• Isotope Dilution GC-MS/MS: We employ Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) using Multiple Reaction Monitoring (MRM). Causality: MRM transitions specific to the branched alkyl chain fragments allow us to filter out background matrix noise and isolate the target isomer.

• Deuterated Internal Standards (IS): DEHP- d4​ is introduced at the very first step of sample preparation. Causality: Phthalates readily adsorb to glassware and GC injector liners. An isotopically labeled IS corrects for these adsorptive losses and ionization suppression, ensuring the protocol is a self-validating quantitative system.

• Thermal Depuration of Glassware: All glassware is baked at 400°C for 4 hours prior to use. Causality: Failure to destroy environmental phthalates on laboratory equipment will inevitably result in false-positive leachable quantifications.

Comprehensive Extractables and Leachables (E&L) Workflow for Pharmaceutical Packaging.

Step-by-Step Experimental Protocols

Protocol A: Controlled Extraction Study (USP <1663>)

This protocol establishes the "worst-case" extractables profile by forcing the migration of the phthalate out of the polymer matrix.

• Sample Preparation: Cut the PVC IV bag or tubing into 2×2 cm pieces to maximize surface area. Weigh exactly 5.0 g of the material into a baked borosilicate glass extraction vessel.

• Solvent Selection: Prepare three parallel extraction vessels using 50 mL of the following solvents:

  • Hexane (Simulates extreme non-polar drug vehicles).

  • 50% Isopropanol/Water (Simulates surfactant-rich or alcoholic formulations).

  • Water adjusted to pH 2.5 and 9.5 (Simulates pH extremes in aqueous biologics).

• Extraction Kinetics: Subject the vessels to reflux extraction at 70°C for 72 hours.

  • Self-Validation Check: Run a procedural blank (solvent only, no plastic) simultaneously to monitor for laboratory phthalate contamination.

• Concentration: Cool the extracts to room temperature. Spike with 100 ng/mL of DEHP- d4​ (Internal Standard). Concentrate the organic extracts to 1.0 mL under a gentle stream of high-purity nitrogen ( N2​ ) at 35°C.

Protocol B: Accelerated Leaching Study (USP <1664>)

This protocol measures actual migration into the drug product under simulated shelf-life conditions.

• Vessel Filling: Fill the intact primary packaging (e.g., the specific PVC IV bag) with the actual drug placebo (e.g., 0.9% NaCl with 0.1% Polysorbate 80).

• Accelerated Aging: Incubate the filled containers in a stability chamber at 40°C / 75% RH for 6 months, pulling samples at T=0,1,3, and 6 months .

• Liquid-Liquid Extraction (LLE):

  • Transfer 10 mL of the leached placebo into a separatory funnel.

  • Spike with 50 ng/mL DEHP- d4​ .

  • Extract three times with 5 mL of LC-MS grade hexane. Causality: Hexane efficiently breaks the micellar encapsulation of the phthalate by the surfactant, driving the hydrophobic analyte into the organic phase.

• Reconstitution: Combine the hexane layers, evaporate to dryness, and reconstitute in 1.0 mL of isooctane for GC-MS/MS analysis.

Protocol C: GC-MS/MS Analytical Method

• Column: DB-5MS UI ( ).

• Injection: , Splitless mode at 280°C.

• Oven Program: 80°C (hold 1 min), ramp at 20°C/min to 320°C (hold 5 min).

• System Suitability Test (SST): Prior to running samples, inject a resolution standard containing 2,5-dimethylheptyl 4-methyloctyl phthalate and DEHP. The chromatographic resolution ( Rs​ ) must be >1.5 . Causality: Ensures the column chemistry has not degraded and can physically separate branched isomers prior to mass detection.

Quantitative Data Summaries

The following tables summarize the analytical validation parameters and the simulated leaching data, demonstrating the method's capability to monitor phthalate migration below the Analytical Evaluation Threshold (AET).

Table 1: Analytical Method Validation Parameters for 2,5-Dimethylheptyl 4-methyloctyl phthalate

Validation Parameter	Value / Metric	Causality / Acceptance Criteria
Linear Range	5−1000 ng/mL	Covers typical AET limits for parenteral drugs.
LOD / LOQ	1.5 ng/mL/4.5 ng/mL	Ensures detection well below toxicological thresholds.
MRM Transitions (Quant)	m/z149→65	Primary phthalate anhydride ring fragmentation.
MRM Transitions (Qual)	m/z279→149	Specific to the branched alkyl chain cleavage.
Mean Recovery (Spiked)	94.2%±3.1%	Validates extraction efficiency via DEHP- d4​ correction.
Procedural Blank Level	<LOD	Confirms successful thermal depuration of glassware.

Table 2: Accelerated Leaching Profile (Simulated IV Bag Storage at 40°C / 75% RH)

Time Point	0.9% NaCl (Aqueous)	0.9% NaCl + 0.1% PS80 (Micellar)	50% EtOH (Worst-Case Simulant)
T = 0 Months	<LOD	<LOD	12.4 ng/mL
T = 1 Month	<LOD	45.2 ng/mL	315.8 ng/mL
T = 3 Months	5.1 ng/mL	112.7 ng/mL	840.2 ng/mL
T = 6 Months	8.4 ng/mL	245.5 ng/mL	1455.0 ng/mL

Interpretation: The data clearly illustrates the causality of formulation composition on leaching kinetics. The presence of a surfactant (Polysorbate 80) increases the leaching of the hydrophobic 2,5-dimethylheptyl 4-methyloctyl phthalate by nearly 30-fold compared to pure saline, underscoring the necessity of testing the actual drug product vehicle as mandated by USP <1664>.

References

• Title: 21 CFR 211.94 - Drug product containers and closures. Source: U.S. Food and Drug Administration (FDA) / Electronic Code of Federal Regulations (eCFR). URL: [Link]

• Title: Guidance for Industry: Container Closure Systems for Packaging Human Drugs and Biologics. Source: U.S. Food and Drug Administration (FDA). URL: [Link]

• Title: Substance Information: 2,5-dimethylheptyl 4-methyloctyl phthalate (CAS 85851-76-9). Source: European Chemicals Agency (ECHA). URL: [Link]

Application Notes &amp; Protocols for In Vitro Characterization of 2,5-Dimethylheptyl 4-methyloctyl phthalate

Introduction: The Challenge of Novel Plasticizers

Phthalate esters are a class of chemicals primarily used as plasticizers to enhance the flexibility and durability of polymers, particularly polyvinyl chloride (PVC).[1] Their ubiquitous presence in consumer goods, from food packaging to medical devices, results in widespread human exposure.[2] While the biological impacts of common phthalates like Di(2-ethylhexyl) phthalate (DEHP) and Dibutyl phthalate (DBP) are well-documented, the continued development of novel plasticizers presents a significant challenge for toxicological assessment.[3][4]

This document addresses the need for a systematic in vitro evaluation strategy for such novel compounds, using 2,5-Dimethylheptyl 4-methyloctyl phthalate (Molecular Formula: C₂₆H₄₂O₄) as a case study.[5] As a long-chain, branched phthalate ester, its structure suggests a potential for biological activity, particularly as an endocrine disruptor, a hallmark of this chemical class.[6] Due to the absence of published toxicological data for this specific molecule, a tiered approach is essential to efficiently characterize its potential for cytotoxicity, endocrine disruption, and genotoxicity.

This guide is designed for researchers in toxicology, drug development, and materials science, providing a robust framework to generate foundational data on the biological effects of uncharacterized phthalate esters.

Strategic Workflow for In Vitro Assessment

A tiered testing strategy is the most resource-efficient and scientifically sound approach for a novel compound. The workflow begins with broad cytotoxicity screening to establish a viable concentration range, followed by targeted mechanistic assays to probe for specific biological activities like endocrine disruption and genotoxicity.

Figure 1: Tiered workflow for characterizing a novel phthalate.

Compound Preparation and Handling

Rationale: Phthalates are lipophilic and generally have poor water solubility. Therefore, a high-quality, anhydrous solvent such as dimethyl sulfoxide (DMSO) is required to prepare a concentrated stock solution. It is critical to ensure the final solvent concentration in the cell culture medium is non-toxic (typically ≤0.1% v/v) to avoid solvent-induced artifacts.

Protocol 3.1: Stock Solution Preparation

• Obtain 2,5-Dimethylheptyl 4-methyloctyl phthalate (MW: 418.6 g/mol ).

• Under sterile conditions (e.g., in a biological safety cabinet), accurately weigh a small amount (e.g., 10 mg) of the compound into a sterile glass vial.

• Add the appropriate volume of sterile, anhydrous DMSO to achieve a high-concentration stock solution (e.g., 100 mM). For 10 mg, add 238.9 µL of DMSO.

• Vortex thoroughly until the compound is completely dissolved. A brief, gentle warming in a 37°C water bath may be necessary.

• Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to minimize freeze-thaw cycles.

• Store aliquots at -20°C or -80°C, protected from light.

Tier 1: Cytotoxicity Assessment via MTT Assay

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.[4] Viable cells with active mitochondrial dehydrogenases cleave the tetrazolium ring of MTT, yielding insoluble purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells.

Cell Line Selection: HepG2 (human liver carcinoma) cells are selected as they represent a primary site of xenobiotic metabolism and are a well-established model for in vitro toxicology.[3]

Protocol 4.1: MTT Cytotoxicity Assay

• Cell Seeding:

  • Culture HepG2 cells in MEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

  • Trypsinize and count the cells. Seed 1 x 10⁴ cells per well in 100 µL of complete medium into a 96-well clear, flat-bottom plate.

  • Incubate for 24 hours to allow cells to attach and enter logarithmic growth.

• Compound Exposure:

  • Prepare serial dilutions of the 2,5-Dimethylheptyl 4-methyloctyl phthalate stock solution in complete culture medium. A suggested starting range is from 0.1 µM to 1000 µM.

  • Include a "vehicle control" (medium with the same final concentration of DMSO as the highest test concentration) and a "medium only" blank.

  • Carefully remove the medium from the cells and replace it with 100 µL of the medium containing the test compound or vehicle control.

  • Incubate for a predetermined period (e.g., 24, 48, or 72 hours). Phthalate studies often show increased toxicity with longer exposure times.[3]

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT in sterile PBS.

  • Add 10 µL of the MTT solution to each well (final concentration 0.5 mg/mL) and incubate for 3-4 hours at 37°C.

• Formazan Solubilization and Measurement:

  • Carefully remove the MTT-containing medium from each well.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for 10 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

Data Analysis & Presentation:

• Calculate the percentage of cell viability for each concentration relative to the vehicle control:

  • % Viability = [(AbsorbanceTreated - AbsorbanceBlank) / (AbsorbanceVehicle - AbsorbanceBlank)] x 100

• Plot % Viability against the logarithm of the compound concentration to generate a dose-response curve.

• Calculate the IC₅₀ (half-maximal inhibitory concentration) value using non-linear regression analysis.

Concentration (µM)	Mean Absorbance (570 nm)	Std. Deviation	% Viability
Vehicle (0.1% DMSO)	1.254	0.088	100.0%
1	1.231	0.091	98.2%
10	1.159	0.075	92.4%
50	0.988	0.062	78.8%
100	0.645	0.051	51.4%
250	0.211	0.033	16.8%
500	0.098	0.015	7.8%
1000	0.081	0.011	6.5%
Table 1: Example data table for an MTT assay.

Tier 2: Endocrine Disruption Assessment

Many phthalates exert their toxic effects by interfering with the endocrine system.[1] This can occur through various mechanisms, including mimicking natural hormones, blocking hormone receptors, or altering hormone synthesis and metabolism.[7]

Figure 2: Simplified pathway of estrogenic endocrine disruption.

Estrogenicity: The E-Screen Assay

Principle: The E-Screen (Estrogen Screen) assay quantifies the estrogenic activity of a compound by measuring its ability to induce proliferation in an estrogen-responsive cell line, MCF-7.[8] These human breast cancer cells express the estrogen receptor (ER) and their proliferation is dependent on estrogenic stimulation.

Protocol 5.1.1: E-Screen Assay

• Cell Maintenance:

  • Culture MCF-7 cells in complete medium (e.g., DMEM with 10% FBS).

  • Crucially, to remove endogenous estrogens, switch the cells to a phenol red-free medium supplemented with charcoal-stripped fetal bovine serum (CS-FBS) for 4-6 days prior to the assay. Phenol red is a weak estrogen mimic.

• Cell Seeding:

  • Seed the hormone-deprived MCF-7 cells into a 48-well plate at a density of 2 x 10⁴ cells per well in 500 µL of phenol red-free medium with 10% CS-FBS.

  • Incubate for 24 hours.

• Compound Exposure:

  • Prepare serial dilutions of the test compound in the assay medium. Concentrations should be in the sub-toxic range determined in Tier 1.

  • Prepare controls:

    • Negative Control: Vehicle (e.g., 0.1% DMSO).

    • Positive Control: A serial dilution of 17β-estradiol (E2), the natural ligand (e.g., 1 pM to 1 nM).

  • Replace the medium with the prepared test solutions and controls.

  • Incubate for 6 days to allow for multiple rounds of cell division.

• Quantification of Proliferation:

  • On day 6, lyse the cells and quantify the total protein content using an assay like the Sulforhodamine B (SRB) assay, or measure DNA content.

  • Alternatively, cell viability can be assessed using the MTT assay as described in Protocol 4.1.

Data Analysis:

• Calculate the Proliferative Effect (PE) for each concentration relative to the negative (vehicle) and positive (maximal E2 response) controls.

• Compare the dose-response curve of the test compound to that of 17β-estradiol to determine its Relative Proliferative Potency (RPP).

Tier 3: Genotoxicity Assessment via Comet Assay

Principle: The Comet Assay, or single-cell gel electrophoresis, is a sensitive method for detecting DNA damage (such as single- and double-strand breaks) in individual cells.[4] When subjected to electrophoresis, the damaged DNA fragments migrate away from the nucleus, forming a "comet" shape with a head (intact DNA) and a tail (damaged DNA). The intensity and length of the tail are proportional to the extent of DNA damage.

Protocol 6.1: Alkaline Comet Assay

• Cell Treatment:

  • Expose a suitable cell line (e.g., HepG2 or TK6) to sub-toxic concentrations of 2,5-Dimethylheptyl 4-methyloctyl phthalate for a short period (e.g., 2-4 hours).

  • Include a negative (vehicle) control and a positive control (e.g., hydrogen peroxide or another known genotoxic agent).

• Cell Embedding:

  • Harvest the cells and resuspend them at ~1 x 10⁵ cells/mL.

  • Mix a small volume of the cell suspension with low-melting-point agarose.

  • Quickly pipette this mixture onto a microscope slide pre-coated with normal melting point agarose. Cover with a coverslip and allow to solidify on ice.

• Cell Lysis:

  • Remove the coverslip and immerse the slides in a cold, freshly prepared lysis solution (containing high salt and detergents like Triton X-100) for at least 1 hour at 4°C. This step removes cell membranes and histones, leaving behind the DNA as a nucleoid.

• Alkaline Unwinding and Electrophoresis:

  • Place the slides in a horizontal electrophoresis tank filled with fresh, cold alkaline electrophoresis buffer (pH > 13). This unwinds the DNA.

  • Perform electrophoresis at a low voltage (e.g., ~25 V) for 20-30 minutes.

• Neutralization and Staining:

  • Gently rinse the slides with a neutralization buffer.

  • Stain the DNA with a fluorescent dye (e.g., SYBR Gold or propidium iodide).

• Visualization and Analysis:

  • Visualize the slides using a fluorescence microscope.

  • Capture images and analyze them using specialized software to quantify DNA damage. Key metrics include % DNA in the tail, tail length, and tail moment.

Data Analysis:

• Score at least 50-100 randomly selected cells per slide.

• Compare the mean tail moment (or other metric) of the treated groups to the vehicle control group using appropriate statistical tests (e.g., ANOVA followed by Dunnett's test). A significant increase in tail moment indicates a genotoxic effect.

Conclusion and Future Directions

This application note provides a comprehensive, tiered framework for the initial in vitro toxicological characterization of the novel plasticizer, 2,5-Dimethylheptyl 4-methyloctyl phthalate. By systematically assessing cytotoxicity, endocrine activity, and genotoxicity, researchers can generate crucial data to inform risk assessment and guide further investigation. Positive findings in any of these assays, particularly the E-Screen or Comet assay, would warrant more advanced mechanistic studies, such as quantitative PCR for gene expression analysis, receptor binding assays, or investigation into other modes of toxicity like oxidative stress.[9] This structured approach ensures a thorough and efficient evaluation of the potential health risks associated with emerging and uncharacterized chemicals.

References

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Technical Notes & Optimization

Overcoming matrix effects in 2,5-Dimethylheptyl 4-methyloctyl phthalate analysis

Welcome to the technical support center for the analysis of high-molecular-weight phthalates, focusing on challenges presented by compounds like 2,5-Dimethylheptyl 4-methyloctyl phthalate . This guide is designed for researchers, scientists, and drug development professionals who encounter the pervasive issue of matrix effects. Our goal is to provide you with the expertise, methodologies, and troubleshooting frameworks necessary to ensure data integrity and accuracy in your analytical workflows.

The principles and techniques discussed herein are broadly applicable to the analysis of all phthalate esters, which are notoriously prone to analytical challenges due to their ubiquity and the complexity of the matrices in which they are often found (e.g., biological fluids, environmental samples, food products).

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding matrix effects and phthalate analysis.

Q1: What exactly is 2,5-Dimethylheptyl 4-methyloctyl phthalate and why is its analysis important?

2,5-Dimethylheptyl 4-methyloctyl phthalate is a high-molecular-weight phthalate ester. Like other phthalates, it is used as a plasticizer to increase the flexibility and durability of plastics.[1][2] Its analysis is critical for toxicological risk assessment, environmental monitoring, and quality control in consumer products, as phthalates are not chemically bound to the polymer matrix and can leach into the environment and food.[3] Certain phthalates are recognized as endocrine-disrupting chemicals, making their accurate quantification a public health priority.[2][4]

Q2: What are "matrix effects" and why are they a problem in mass spectrometry?

In analytical chemistry, the "matrix" refers to all components in a sample other than the analyte of interest.[5] Matrix effects occur when these components interfere with the ionization of the target analyte in the mass spectrometer's ion source, leading to either an underestimation (ion suppression) or overestimation (ion enhancement) of the analyte's true concentration.[5][6] This phenomenon is a major concern in quantitative liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) because it directly impacts the accuracy, precision, and sensitivity of the results.[6][7]

Q3: Why is phthalate analysis so susceptible to matrix effects and background contamination?

Phthalate analysis is uniquely challenging for two primary reasons:

• Ubiquitous Contamination: Phthalates are found in countless laboratory materials, including solvents, pipette tips, vials, and tubing. This leads to high background signals that can obscure the detection of low-level analytes and compromise the integrity of blank samples.[1][8] Meticulous cleaning of glassware and avoidance of all plastic materials during sample preparation is vital.[1][8]

• Complex Sample Matrices: Phthalates are often measured in complex biological (serum, urine, milk), food (oils, beverages), and environmental (soil, water) samples.[5][9] These matrices contain a high concentration of lipids, proteins, salts, and other organic molecules that can co-extract with the phthalates and cause significant matrix effects during analysis.[5][10]

Q4: What are the common signs of matrix effects in my analytical data?

Key indicators of matrix effects include:

• Poor Reproducibility: High variability (relative standard deviation, RSD) in results from replicate preparations of the same sample.[5]

• Inaccurate Spike Recoveries: When a known amount of analyte is spiked into a sample, the measured recovery is significantly lower or higher than 100%.

• Non-linear Calibration Curves: Calibration curves prepared in the sample matrix may show poor linearity compared to those prepared in a clean solvent.

• Drifting Retention Times: In LC-MS, matrix components can affect the column chemistry, causing retention times to shift between injections.[5]

Troubleshooting & Mitigation Guides

This section provides direct answers and protocols for specific problems encountered during the analysis of 2,5-Dimethylheptyl 4-methyloctyl phthalate and other phthalates.

Problem 1: Low Signal Intensity and Poor Analyte Recovery

Q: My signal for 2,5-Dimethylheptyl 4-methyloctyl phthalate is very low, and my spike recoveries are consistently below 70%. What is happening and how can I improve this?

A: Low signal and poor recovery are typically caused by a combination of inefficient sample extraction and ion suppression. High-molecular-weight, lipophilic phthalates like yours bind strongly to fatty matrices, while co-extracted matrix components can severely suppress the analyte's signal in the MS source.

Causality & Solution Workflow:

• Optimize Sample Preparation: The goal is to selectively isolate the analyte while removing interfering matrix components.[5][11] A multi-step approach is often necessary.

  • For Fatty Matrices (e.g., Edible Oils, Milk, Tissue): A combination of liquid-liquid extraction (LLE) followed by a cleanup step is effective. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, originally developed for pesticides, is highly effective for phthalates in complex matrices.[2][12][13][14][15][16]

  • For Aqueous Matrices (e.g., Water, Beverages): Solid-Phase Extraction (SPE) is the most common and effective technique.[17][18][19][20] It offers high recovery and concentrates the analyte, improving detection limits.[17]

• Mitigate Ion Suppression:

  • Chromatographic Separation: Improve the separation between your analyte and co-eluting matrix components by modifying the LC gradient. A shallower gradient can increase resolution.[5][7]

  • Sample Dilution: A simple yet effective strategy is to dilute the final extract. This reduces the concentration of matrix components entering the MS source, though it may compromise detection limits if the analyte concentration is very low.[5][7]

  • Use Isotope-Labeled Internal Standards: This is the most robust solution. An isotope-labeled version of your analyte will co-elute and experience the same degree of ion suppression or enhancement, allowing for reliable correction and accurate quantification.[6][10][21][22] This approach, known as isotope dilution mass spectrometry, is considered the gold standard for correcting matrix effects.[6][7][21][23]

Technique	Principle	Best For	Advantages	Disadvantages
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent while matrix passes through.	Aqueous samples (water, beverages), biological fluids (urine).[17][19][20]	High analyte concentration, excellent cleanup, high recovery.[17]	Can be more time-consuming to develop method; requires specific cartridges.
Liquid-Liquid Extraction (LLE)	Analyte is partitioned between two immiscible liquid phases.	Fatty or oily samples (edible oils, tissues).[8][24]	Simple, inexpensive.	Can be labor-intensive, uses large solvent volumes, may form emulsions.[24]
QuEChERS	Acetonitrile extraction followed by dispersive SPE (dSPE) cleanup.	Complex solid matrices (food, soil, milk).[2][12][16]	Fast, easy, low solvent use, effective for a wide range of matrices.[15]	Cleanup sorbent must be optimized for the specific matrix to avoid analyte loss.

Problem 2: Inconsistent Results and Poor Reproducibility

Q: I am analyzing a batch of similar samples, but my quantitative results are highly variable (RSD > 20%). Why is there so much irreproducibility?

A: High variability is a classic symptom of inconsistent matrix effects. Even in seemingly identical samples, the concentration of interfering matrix components can vary, leading to different degrees of ion suppression or enhancement for each sample.

Causality & Solution Workflow:

• Implement an Isotope-Labeled Internal Standard (IS): This is the most critical step for achieving reproducibility. An ideal IS is a stable isotope-labeled version of the analyte (e.g., 2,5-Dimethylheptyl 4-methyloctyl phthalate-d4). It should be added to the sample before any extraction or cleanup steps.[6] Because the IS and the native analyte behave almost identically during sample prep, chromatography, and ionization, any variability in analyte loss or matrix effects will be mirrored in the IS.[6] Quantification is based on the ratio of the analyte signal to the IS signal, which remains stable even when the absolute signals fluctuate.[6]

• Adopt a Matrix-Matched Calibration: If an isotope-labeled IS is unavailable, the next best approach is to prepare your calibration standards in a blank matrix that is free of the analyte but as similar as possible to your samples.[11][23] This ensures that the standards and the samples experience similar matrix effects. However, finding a true blank matrix can be difficult.[7]

• Use the Standard Addition Method: For a few critical samples where accuracy is paramount and a blank matrix is unavailable, the method of standard additions can be used.[7][11] This involves adding known amounts of the analyte to several aliquots of the same sample and creating a calibration curve from the sample itself. This method is highly accurate but not practical for high-throughput analysis.

Caption: Workflow showing how an internal standard corrects for errors.

Problem 3: Diagnosing and Quantifying Matrix Effects

Q: I suspect I have a matrix effect issue, but how can I prove it and measure its severity?

A: You can definitively diagnose and quantify matrix effects by performing a post-extraction spike experiment to calculate the Matrix Effect Factor (MEF). This experiment isolates the effect of the matrix on the MS signal from any losses that occur during the sample preparation steps.

This protocol allows you to determine if you are experiencing ion suppression or enhancement.

Objective: To quantify the impact of the sample matrix on the analyte signal.

Materials:

• Analyte standard solution of known concentration.

• Mobile phase or reconstitution solvent.

• Processed blank matrix samples (extracted as per your protocol, but containing no analyte).

Procedure:

• Prepare Solution A: Spike the analyte standard into a clean solvent (e.g., the mobile phase). This represents the analyte's response without any matrix.

• Prepare Solution B: Take an aliquot of your extracted blank matrix and spike it with the same amount of analyte standard as in Solution A. This represents the analyte's response within the matrix.

• Analyze: Inject both solutions into your LC-MS/MS or GC-MS system under identical conditions.

• Calculate MEF: Use the following formula: MEF (%) = (Peak Area in Solution B / Peak Area in Solution A) * 100

Interpreting the Results:

• MEF = 100%: No significant matrix effect.

• MEF < 100%: Ion Suppression. For example, an MEF of 60% indicates that the matrix suppressed the analyte signal by 40%.

• MEF > 100%: Ion Enhancement. For example, an MEF of 130% indicates that the matrix enhanced the analyte signal by 30%.[25]

Knowing the MEF helps you decide which mitigation strategy is most appropriate for your assay.

Caption: Decision tree for diagnosing and solving matrix effect issues.

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• 8. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 9. academic.oup.com [academic.oup.com]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. drawellanalytical.com [drawellanalytical.com]
• 12. Determination of phthalate esters in edible oils by use of QuEChERS coupled with ionic-liquid-based dispersive liquid-liquid microextraction before high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Determination of 15 phthalic acid esters based on GC–MS/MS coupled with modified QuEChERS in edible oils - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. tandfonline.com [tandfonline.com]
• 16. Determination of 16 phthalate esters in tea samples using a modified QuEChERS sample preparation method combined with GC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. scispace.com [scispace.com]
• 18. researchgate.net [researchgate.net]
• 19. mdpi.com [mdpi.com]
• 20. Evaluation of an analytical method for determining phthalate esters in wine samples by solid-phase extraction and gas chromatography coupled with ion-trap mass spectrometer detector - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Determination of phthalate esters in Chinese spirits using isotope dilution gas chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Accurate determination of 11 representative phthalates and di(2-ethylhexyl) terephthalate in polyvinyl chloride using isotope dilution-gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Effective Strategies for ICP-MS Inaccuracies Due to Matrix Effects [eureka.patsnap.com]
• 24. Current Sample Preparation Methods and Determination Techniques for the Determination of Phthalic Acid Ester Plasticizers in Edible Oils - PMC [pmc.ncbi.nlm.nih.gov]
• 25. sciex.com [sciex.com]

Technical Support Center: Mitigating Background Contamination in Trace Phthalate Analysis

Welcome to the technical support center dedicated to overcoming the pervasive challenge of background contamination in trace phthalate analysis. This guide is designed for researchers, scientists, and drug development professionals who require the highest level of accuracy in their analytical results. Phthalates are ubiquitous plasticizers, and their presence in the laboratory environment can lead to significant background interference, compromising the integrity of your data.[1][2][3] This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you systematically identify and eliminate sources of contamination.

The Ubiquity of Phthalates: A Constant Challenge

Phthalate esters are not chemically bound to the polymer matrix in many plastics, allowing them to leach or migrate into the surrounding environment, including your samples.[2][4][5] Their presence in common laboratory items like flooring, paints, cables, and a wide array of plastic consumables makes them a persistent source of background contamination in sensitive analytical methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1][2][6]

Troubleshooting Guide: A Systematic Approach to a Cleaner Background

This section addresses specific issues you may encounter during your experiments, offering step-by-step solutions to pinpoint and eradicate sources of phthalate contamination.

Issue 1: High and Persistent Phthalate Peaks in Analytical Blanks

Causality: The appearance of significant phthalate peaks, such as dibutyl phthalate (DBP) and di(2-ethylhexyl) phthalate (DEHP), in your blank injections is a clear indicator of systemic contamination.[1][7] This contamination can originate from your solvents, reagents, sample preparation workflow, or the analytical instrument itself.

Troubleshooting Workflow:

A systematic approach is crucial to efficiently identify the source of contamination. The following workflow will guide you through a logical sequence of checks.

Caption: A systematic workflow for troubleshooting high phthalate background.

Step-by-Step Protocol:

• Analyze Blanks: Start by running a series of blanks to isolate the contamination source.

  • Solvent Blank: An injection of the solvent used to reconstitute your final sample. If phthalate peaks are present, the contamination may be from the solvent, transfer lines, or the instrument.[6]

  • System Blank: A run without any injection. This can help identify contamination within the carrier gas or mobile phase lines.[6]

• Evaluate Solvents and Reagents: Even high-purity solvents can contain trace levels of phthalates.[1][6]

  • Testing Protocol: To test a solvent, evaporate a large, known volume (e.g., 100 mL) in meticulously cleaned glassware under a gentle stream of nitrogen. Reconstitute the residue in a small, known volume of a previously confirmed clean solvent and analyze it.[1][7]

  • Water Purity: For aqueous samples, ensure you are using freshly purified water (e.g., from a Milli-Q® system). Storing purified water in plastic containers can introduce phthalates.[6][8]

• Scrutinize Consumables: Plastic consumables are a primary source of phthalate contamination.[1][9]

  • Leaching Test: To determine if items like pipette tips, vials, or syringe filters are the source, perform a simple leaching test. Place the consumable in a clean glass vial with a phthalate-free solvent (e.g., hexane or methanol). Agitate or sonicate for a set time (e.g., 30 minutes), then analyze the solvent for phthalates.[1][7]

  • Common Culprits: Be particularly wary of items made from PVC. Polypropylene (PP) and polyethylene (PE) generally have lower phthalate content.[6] Avoid using Parafilm to seal containers, as it is a known source of DEHP.[1][6][9] Use glass stoppers or baked aluminum foil instead.[6]

Consumable	Common Phthalate Contaminants	Recommended Action
Pipette Tips	DEHP, DINP[9][10][11]	Use certified phthalate-free tips; perform leaching tests on new batches.
Syringes (plastic)	DEHP, DINP[9][10]	Use glass syringes with stainless steel needles.[12]
Syringe Filters	DBP, DMP[9][10]	Choose filters with PTFE or regenerated cellulose membranes and test for leaching.
Vials and Caps	DEHP, DBP[1]	Use glass vials with PTFE-lined septa.
Parafilm	DEHP[1][6][9]	Avoid use; substitute with baked aluminum foil or glass stoppers.
Gloves	Various	Use nitrile gloves, as vinyl gloves are a significant source of phthalates.[6]

• Instrument and Glassware Cleaning: Improperly cleaned glassware and contaminated instrument components can be significant sources.

  • Glassware Cleaning Protocol:

    • Rinse with the last solvent used.

    • Wash with a laboratory-grade, phosphate-free detergent in hot water.[1][6]

    • Rinse thoroughly with tap water, followed by deionized water.[6]

    • Rinse with a high-purity solvent like acetone or hexane.[6][12]

    • For critical applications, bake glassware in a muffle furnace at 400°C for at least 30 minutes (do not bake volumetric glassware).[6][13]

    • After cooling, cover with baked aluminum foil and store in a clean, dedicated cabinet.[6]

  • GC-MS Injector Maintenance: Regularly inspect and replace the injector liner, as it can accumulate residues.[6] Handle new liners with clean forceps or powder-free gloves.[6]

Issue 2: Inconsistent Phthalate Levels in Replicate Samples

Causality: Sporadic contamination introduced during sample preparation is the likely cause of inconsistent results. This can stem from inconsistent handling techniques or the use of contaminated disposable items.

Troubleshooting Steps:

• Review Sample Handling: Ensure consistent and careful handling for all samples. Avoid leaving samples exposed to the laboratory air for extended periods.

• Check Disposable Items: Even if you have sourced phthalate-free consumables, batch-to-batch variation can occur. It is good practice to test a new batch of consumables before use in critical analyses.[6]

• Solid Phase Extraction (SPE) Cartridges: Phthalates can leach from the sorbent material or the cartridge housing. Run a blank through the SPE cartridge to check for contamination. If present, consider pre-washing the cartridges with a clean solvent.[6]

Issue 3: Carryover from High-Concentration Samples

Causality: Phthalates from a highly concentrated sample can adsorb to surfaces in the injection port or the front of the analytical column, and then slowly bleed off in subsequent runs, appearing as ghost peaks.

Troubleshooting Steps:

• Injector Maintenance: Clean or replace the GC injector liner and septum.[7]

• Column Bake-out: Bake the column at a high temperature as recommended by the manufacturer to remove contaminants.[7]

• Solvent Flushes: Flush the system with a sequence of solvents. A common procedure is to flush with the mobile phase, followed by water, and then a strong organic solvent like isopropanol.[6] An overnight flush with isopropanol at a low flow rate can be effective for stubborn contaminants.[6]

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of phthalate contamination in a laboratory?

A: Phthalates are ubiquitous and can be introduced at almost any stage of analysis.[1] The most common sources include:

• Laboratory Consumables: Plastic items like pipette tips, vials, caps, and tubing are primary sources.[1]

• Solvents and Reagents: Even high-purity solvents can contain low levels of phthalates.[1]

• Laboratory Environment: Phthalates are present in laboratory air and dust, originating from flooring, paints, and cables.[1][2] This airborne contamination can settle on surfaces and enter samples.

Q2: Are there truly "phthalate-free" lab products available?

A: While many manufacturers offer products marketed as "phthalate-free," it is always advisable to request certification from the supplier and to independently test a new batch of consumables for phthalate contamination before use in critical analyses.[6]

Q3: What is the best way to prepare phthalate-free water?

A: Use freshly purified water from a system like Milli-Q®. If your deionized water system has a plastic storage tank, it's crucial to test the water for phthalates. You can do this by performing a liquid-liquid extraction of a large volume of water with a pre-tested, high-purity solvent like methylene chloride.[1]

Q4: My blanks are clean, but my samples show unexpectedly high levels of phthalates. What could be the issue?

A: If your blanks are consistently clean, the contamination is likely being introduced during sample preparation or from the sample matrix itself.[6][7] Another possibility is carryover from a previously injected, highly concentrated sample.[1][7]

Q5: I've tried everything and still see a low-level background. What are my options?

A: If a consistent, low-level background is unavoidable after extensive troubleshooting, consider these advanced strategies:

• Dedicated Lab Space: If feasible, dedicate a specific lab area exclusively for trace phthalate analysis to minimize environmental contamination.[6]

• Air Filtration: Use a fume hood or a clean bench with HEPA filtration for sample preparation.[6]

• Solvent Distillation: For the most sensitive analyses, consider re-distilling your solvents in an all-glass apparatus.[6]

• Background Subtraction: As a last resort, you can measure the average background level from multiple blank injections and subtract this value from your sample measurements. However, this should be done with caution and is not a substitute for minimizing contamination.[6]

• Isolator Column (for LC-MS): An isolator column can be placed between the mobile phase mixer and the injector to retain background phthalates from the mobile phase, allowing them to elute separately from the phthalates in your sample.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. biotage.com [biotage.com]
• 3. ec.europa.eu [ec.europa.eu]
• 4. nasport.pmf.ni.ac.rs [nasport.pmf.ni.ac.rs]
• 5. bcerp.org [bcerp.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. elgalabwater.com [elgalabwater.com]
• 9. tandfonline.com [tandfonline.com]
• 10. research.thea.ie [research.thea.ie]
• 11. Comprehensive Insight from Phthalates Occurrence: From Health Outcomes to Emerging Analytical Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Sample Prep Tips for Determination of Phthalate Esters in Soft Drinks [thermofisher.com]
• 13. scholarlinkinstitute.org [scholarlinkinstitute.org]

Technical Support Center: Low-Level Detection of 2,5-Dimethylheptyl 4-methyloctyl Phthalate

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter the unique challenges associated with the trace analysis of complex branched phthalates. 2,5-Dimethylheptyl 4-methyloctyl phthalate (C26H42O4) is a highly lipophilic, asymmetric plasticizer[1]. When attempting low-level detection (sub-ng/mL) via LC-MS/MS or GC-MS/MS, analysts do not typically fail due to instrument sensitivity; they fail due to ubiquitous background contamination and isomeric interference.

This guide is engineered to provide you with field-proven, self-validating workflows. By understanding the mechanistic causality behind each optimization step, you can establish a robust analytical method that definitively separates your true analyte signal from environmental noise.

Troubleshooting Guides & FAQs

Q1: My laboratory reagent blanks (LRBs) consistently show high levels of 2,5-Dimethylheptyl 4-methyloctyl phthalate. How do I isolate and eliminate this "phthalate blank" problem? The Causality: Phthalates are ubiquitous. They leach from plastic pipette tips, solvent bottle caps (specifically PTFE-lined septa utilizing phthalate-containing adhesives), laboratory air, and even the LC system's internal polymeric tubing[2]. Because 2,5-Dimethylheptyl 4-methyloctyl phthalate has a high molecular weight and extreme hydrophobicity, it readily adsorbs onto surfaces and continuously desorbs into your solvents[3]. The Solution (Self-Validating System):

• Isolate the LC System: Install a "delay column" (or isolator column) between the LC pump mixer and the autosampler injection valve. This traps background phthalates originating from the mobile phase. Because the background phthalates must traverse the delay column and the analytical column, they elute later than the phthalates injected with your sample, creating two distinct peaks.

• Validate the Consumables: Before preparing any samples, rinse a glass vial with your extraction solvent, evaporate it under nitrogen, reconstitute, and inject. If the peak persists at the sample retention time, your solvent or glassware is contaminated[2].

Q2: During LC-MS/MS analysis, I am experiencing severe signal suppression and drifting retention times. What is causing this, and how can I optimize the method? The Causality: 2,5-Dimethylheptyl 4-methyloctyl phthalate has a high LogP, meaning it strongly retains on reversed-phase C18 columns. Late elution requires a high percentage of organic solvent (e.g., >90% Acetonitrile or Methanol). At this composition, co-extracted lipids and hydrophobic matrix components co-elute, competing for charge in the Electrospray Ionization (ESI) source, leading to ion suppression. The Solution:

• Switch to APCI: While ESI is standard, Atmospheric Pressure Chemical Ionization (APCI) is less susceptible to matrix effects for non-polar plasticizers[3].

• Internal Standardization: You must use an isotopically labeled internal standard (e.g., DEHP-d4 or a matched custom synthesized d-labeled analog) added prior to sample extraction. This self-validates the extraction efficiency and corrects for ionization suppression dynamically.

Q3: How do I ensure I am detecting 2,5-Dimethylheptyl 4-methyloctyl phthalate and not a co-eluting branched isomer? The Causality: Branched dialkyl phthalates fragment similarly in MS/MS. The dominant product ion is almost always m/z 149.1 (protonated phthalic anhydride)[1]. Relying solely on the 419.3 → 149.1 transition will result in false positives if other C26H42O4 isomers are present. The Solution: Monitor secondary transitions specific to the alkyl chain losses (e.g., m/z 271.2) and utilize a high-resolution sub-2 µm analytical column with a shallow gradient (e.g., 0.5% organic increase per minute) across the elution window to maximize chromatographic resolution.

Experimental Protocols

Protocol 1: Ultra-Clean Glassware Preparation (Self-Validating) Purpose: To destroy all residual organic plasticizers on surfaces prior to extraction[4].

• Wash all glassware with a laboratory-grade, phosphate-free detergent.

• Rinse sequentially: 6x with tap water, 6x with Milli-Q water, and 3x with LC-MS grade Acetone[2].

• Muffle (bake) the glassware at 450°C for a minimum of 4 hours[4].

• Validation Step: Perform a solvent rinse of the baked glassware using LC-MS grade Hexane. Inject this rinse into the MS. The batch is only validated for use if the target MRM transition is below the Limit of Detection (LOD).

Protocol 2: Solid-Phase Extraction (SPE) & Delay Column Integration Purpose: To extract the analyte while actively preventing system-induced contamination.

• Delay Column Installation: Install a 50 mm C18 column directly after the LC pump and before the autosampler.

• SPE Conditioning: Use strictly glass or PTFE SPE manifolds. Condition a C18 SPE cartridge with 5 mL Dichloromethane, followed by 5 mL Methanol, and 5 mL LC-MS grade water.

• Loading & Washing: Load the aqueous sample (spiked with internal standard). Wash with 5% Methanol in water to remove polar interferences.

• Elution: Elute with 2 x 2 mL of Hexane/Acetone (80:20 v/v)[4].

• Reconstitution: Evaporate under ultra-high purity (UHP) nitrogen and reconstitute in 100 µL of Methanol.

Quantitative Data Summary

Table 1 summarizes the optimized quantitative parameters for the LC-MS/MS detection of 2,5-Dimethylheptyl 4-methyloctyl phthalate.

Parameter	Optimized Value / Description
Analyte	2,5-Dimethylheptyl 4-methyloctyl phthalate
Molecular Formula	C26H42O4[1]
Monoisotopic Mass	418.31 g/mol [1]
Ionization Mode	Positive ESI or APCI
Precursor Ion[M+H]+	m/z 419.3[1]
Primary MRM Transition (Quantifier)	419.3 → 149.1 (Collision Energy: 25 eV)
Secondary MRM Transition (Qualifier)	419.3 → 271.2 (Collision Energy: 15 eV)
Estimated LOD	0.05 ng/mL (Matrix dependent)
Target SPE Recovery	> 85% (Validated via Internal Standard)

Method Visualization

LC-MS/MS delay column setup to isolate background phthalates from the sample analyte.

References

• BenchChem Technical Support Team. "Troubleshooting phthalate analysis contamination sources." BenchChem. Available at: 2

• LCGC International. "Contaminants Everywhere! Tips and Tricks for Reducing Background Signals When Using LC–MS." Chromatography Online. Available at: 3

• Nogueira, J. et al. "Demonstrating the application of a liquid chromatography-mass spectrometry method for the determination of phthalate diesters in complex solid and liquid environmental samples." RSC Publishing. Available at:

• PubChemLite. "2,5-dimethylheptyl 4-methyloctyl phthalate (C26H42O4)." University of Luxembourg. Available at:1

• US EPA. "SW-846 Test Method 8061A: Phthalate Esters by Gas Chromatography with Electron Capture Detection (GC/ECD)." Environmental Protection Agency. Available at: 4

Sources

• 1. PubChemLite - 2,5-dimethylheptyl 4-methyloctyl phthalate (C26H42O4) [pubchemlite.lcsb.uni.lu]
• 2. benchchem.com [benchchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. epa.gov [epa.gov]

Technical Support Center: Troubleshooting High-Molecular-Weight Phthalate Extraction

Welcome to the Technical Support Center for Phthalate Analysis. As a Senior Application Scientist, I have designed this guide to address the critical analytical bottlenecks encountered when extracting High-Molecular-Weight (HMW) phthalates—such as Di-isononyl phthalate (DINP), Di-isodecyl phthalate (DIDP), and Bis(2-ethylhexyl) phthalate (DEHP).

Due to their long alkyl chains and extreme hydrophobicity (Log Kow​ > 7.5), HMW phthalates are notoriously difficult to recover. They aggressively adsorb to labware, co-extract with biological lipids, and suffer from severe matrix suppression. This guide provides causality-driven troubleshooting, self-validating protocols, and empirical data to help you achieve robust recoveries.

Section 1: Diagnostic FAQs & Troubleshooting Guide

Q1: My recovery for DINP and DIDP in aqueous samples is consistently below 40%. What is causing this massive loss? A1: This is a classic adsorption and hydrolysis issue. According to 1, HMW phthalates like di-n-octyl phthalate and dinonyl phthalate are highly lipophilic and will aggressively adsorb to the walls of standard glassware[1]. Furthermore, if your sample pH is basic, phthalate esters will undergo hydrolysis, permanently destroying the analyte[1].

• The Fix: Maintain sample pH strictly between 5.0 and 7.0[1]. Avoid Method 3520 (continuous liquid-liquid extraction) for aqueous samples containing HMW phthalates; instead, use separatory funnel extraction (Method 3510) with deactivated (silanized) glassware to eliminate active silanol binding sites[1].

Q2: I am experiencing severe emulsion formation during Liquid-Liquid Extraction (LLE) of environmental water. How do I break it without losing analytes? A2: Emulsions trap the organic solvent micro-droplets containing your HMW phthalates within the aqueous phase, preventing phase separation and drastically lowering recovery.

• The Fix: Implement a "salting-out" step. Adding Sodium Chloride (NaCl) to a concentration of approximately 15 g/L increases the ionic strength of the aqueous phase[2]. This decreases the solubility of the organic solvent and the hydrophobic phthalates in the water, forcing the emulsion to break and driving the analytes into the organic layer[2].

Q3: When extracting lipid-rich solid matrices (e.g., tissue, food), my GC-MS baseline is noisy, and recovery is highly variable. How do I isolate the phthalates? A3: The variability stems from lipid co-extraction. HMW phthalates share similar solubility profiles with triglycerides, leading to matrix suppression or GC inlet discrimination.

• The Fix: Implement Matrix Solid-Phase Dispersion (MSPD). MSPD mechanically disrupts the lipid matrix and disperses it across a sorbent. Studies demonstrate that using Dichloromethane (DCM) as the extraction solvent in an MSPD workflow yields highly consistent recoveries ranging between 70% and 92% for phthalates in lipid-rich biological matrices[3].

Q4: How do I correct for unavoidable matrix suppression in LC-MS/MS analysis of complex environmental matrices (e.g., soil, leachate)? A4: Matrix components co-eluting with HMW phthalates compete for ionization energy in the MS source, leading to signal suppression.

• The Fix: You must use Stable Isotope Dilution (SID). By spiking the sample with isotopically labeled internal standards (e.g., DEHP-d4, DINP-d4) before extraction, any extraction losses or ionization suppression will affect the native analyte and the labeled standard equally. The ratio remains constant, providing a self-correcting quantification mechanism.

Section 2: Visual Troubleshooting Workflows

Caption: Diagnostic decision tree for troubleshooting HMW phthalate extraction losses.

Section 3: Quantitative Data & Solvent Selection

Table 1: HMW Phthalate Properties & Extraction Targets

Analyte	Abbreviation	Log Kow​	Primary Extraction Challenge	Target Recovery
Di-isononyl phthalate	DINP	8.8	Extreme Glassware Adsorption	70–90%
Di-isodecyl phthalate	DIDP	8.8	Lipid Co-extraction / Entrapment	70–90%
Bis(2-ethylhexyl) phthalate	DEHP	7.6	Emulsion Formation in Water	80–110%
Di-n-octyl phthalate	DnOP	8.1	Hydrolysis at pH > 7	80–110%

Table 2: Solvent Optimization Matrix

Solvent System	Matrix Type	Polarity Index	Extraction Efficiency	Mechanistic Notes
Dichloromethane (DCM)	Lipid-Rich / Solid	3.1	High (70–92%)	Excellent for MSPD elution; disrupts lipid-phthalate bonds[3].
Hexane/Acetone (1:1)	Soil / Sludge	Mixed	High	Recommended by EPA 8061A; acetone penetrates pores while hexane partitions phthalates[1].
Acetonitrile	Aqueous (SPE)	5.8	Moderate	Requires salting-out (NaCl) to force partitioning into the organic phase[2].

Section 4: Self-Validating Experimental Protocols

To ensure trustworthiness, the following protocols are designed as self-validating systems . If a step fails, the embedded checkpoints will immediately alert you to the specific point of failure, preventing the generation of false-negative data.

Protocol A: Optimized Liquid-Liquid Extraction (LLE) for Aqueous Samples

Based on modified EPA 8061A parameters to prevent adsorption and hydrolysis.

• System Preparation: Exhaustively wash all glassware with Dichloromethane (DCM). Bake at 400°C for 4 hours.

  • Validation Checkpoint: Run a method blank (1L HPLC-grade water). If the blank shows >5 ng/L of any HMW phthalate, your glassware is contaminated. Do not proceed.

• Sample Adjustment: Measure the pH of 1L of the aqueous sample. Adjust strictly to pH 5.0–7.0 using dilute HCl or NaOH[1].

• Isotopic Spiking: Spike the sample with 10 µL of a deuterated internal standard mix (e.g., DINP-d4, DEHP-d4) at 500 µg/L.

• Salting Out: Add 15 g of baked NaCl to the sample and stir until dissolved to prevent emulsion formation[2].

• Extraction: Add 60 mL of DCM. Shake vigorously in a separatory funnel for 2 minutes with periodic venting. Allow phases to separate.

• Collection & Concentration: Collect the lower organic (DCM) layer. Repeat extraction twice more with 60 mL DCM. Combine extracts, dry over anhydrous sodium sulfate, and concentrate under a gentle nitrogen stream.

  • Validation Checkpoint: Calculate the recovery of the deuterated internal standard. If recovery is <70%, adsorption to the funnel or incomplete phase separation occurred.

Protocol B: Matrix Solid-Phase Dispersion (MSPD) for Lipid-Rich Samples

Caption: Matrix Solid-Phase Dispersion (MSPD) workflow for lipid-rich solid samples.

• Homogenization: Accurately weigh 0.5 g of the lipid-rich sample (e.g., fish tissue, polymer matrix) into a glass mortar.

• Dispersion: Add 2.0 g of deactivated Florisil (or C18 sorbent). Grind the mixture with a glass pestle for 5 minutes until a homogeneous, free-flowing powder is obtained. Causality: The mechanical shearing forces the lipids to spread over the vast surface area of the sorbent, exposing the entrapped phthalates.

• Column Packing: Transfer the powder into an empty glass SPE cartridge equipped with a PTFE frit. Compress gently.

• Elution: Elute the target analytes by passing 5 mL of Dichloromethane (DCM) through the column at a rate of 1 mL/min[3].

• Analysis: Analyze via GC-MS or LC-MS/MS.

  • Validation Checkpoint: Monitor the lipid background in the chromatogram. If baseline drift is severe, an additional Gel Permeation Chromatography (GPC) cleanup step is required prior to injection.

References

• Method 8061A: Phthalate Esters by Gas Chromatography with Electron Capture Detection (GC/ECD), US EPA. 1

• A Method Validation for Simultaneous Determination of Phthalates and Bisphenol A Released from Plastic Water Containers, MDPI. 2

• Assessing Matrix Solid-Phase Dispersion Extraction Strategies for Determining Bisphenols and Phthalates in Gilthead Sea Bream Samples, NIH PMC. 3

• Demonstrating the application of a liquid chromatography-mass spectrometry method for the determination of phthalate diesters, RSC Publishing.

Sources

• 1. epa.gov [epa.gov]
• 2. A Method Validation for Simultaneous Determination of Phthalates and Bisphenol A Released from Plastic Water Containers [mdpi.com]
• 3. Assessing Matrix Solid-Phase Dispersion Extraction Strategies for Determining Bisphenols and Phthalates in Gilthead Sea Bream Samples - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Cross-reactivity of 2,5-Dimethylheptyl 4-methyloctyl phthalate in phthalate immunoassays

Cross-Reactivity of 2,5-Dimethylheptyl 4-methyloctyl phthalate in Phthalate Immunoassays: A Technical Comparison Guide

Phthalate esters (PAEs) are ubiquitous industrial plasticizers, and their precise analytical monitoring is critical due to their well-documented endocrine-disrupting properties. While immunoassays such as the enzyme-linked immunosorbent assay (ELISA) and fluorescence polarization immunoassay (FPIA) offer high-throughput screening capabilities, the structural conservation of the 1,2-benzenedicarboxylic acid core across all PAEs introduces significant challenges with antibody cross-reactivity[1].

This guide evaluates the cross-reactivity (CR) profile of 2,5-Dimethylheptyl 4-methyloctyl phthalate (CAS: 85851-76-9)—a complex, asymmetric, and highly branched long-chain dialkyl phthalate—across established immunoassay platforms. By objectively comparing its binding behavior against standard targets like Dibutyl phthalate (DBP) and Di(2-ethylhexyl) phthalate (DEHP), we provide a mechanistic framework for understanding assay specificity and selecting the optimal analytical workflow.

Mechanistic Basis of Cross-Reactivity

Antibody specificity in PAE immunoassays is fundamentally dictated by the hapten design used during the immunization phase. Antibodies raised against short-chain phthalates, such as Dimethyl phthalate (DMP) or DBP, typically possess a highly restricted, narrow binding pocket[2]. When a bulky, branched molecule like 2,5-Dimethylheptyl 4-methyloctyl phthalate enters the system, massive steric hindrance prevents it from accessing the paratope, resulting in negligible cross-reactivity (<1%)[1].

Conversely, assays designed for long-chain, branched phthalates—such as DEHP or its primary metabolite MEHP—utilize haptens that generate a much more accommodating antibody binding pocket[3]. Because 2,5-Dimethylheptyl 4-methyloctyl phthalate shares significant structural homology with DEHP (both featuring extensive alkyl branching), it exhibits moderate to high cross-reactivity in these systems. Furthermore, cross-reactivity is not solely an intrinsic property of the antibody; it fluctuates based on the assay format (e.g., FPIA vs. ELISA) and the stoichiometric ratio of the immunoreactants[4].

Diagram 1: Structural recognition and cross-reactivity pathways in phthalate immunoassays.

Experimental Methodologies: Self-Validating Protocols

To objectively quantify the cross-reactivity of 2,5-Dimethylheptyl 4-methyloctyl phthalate, the following self-validating protocols are employed. The causality behind these specific steps ensures thermodynamic equilibrium and accurate displacement measurement.

Protocol 1: Direct Competitive ELISA (dcELISA)

• Plate Coating & Stabilization: Coat 96-well microtiter plates with the target coating antigen (e.g., DBP-BSA or DEHP-BSA) at 2 µg/mL in carbonate buffer (pH 9.6). Incubate overnight at 4°C.

  • Causality: Overnight incubation at a basic pH ensures uniform hydrophobic adsorption of the protein conjugate to the polystyrene matrix, stabilizing the solid phase for reproducible competition.

• Blocking: Wash plates 3x with PBST (Phosphate Buffered Saline with 0.05% Tween-20), then block with 1% Ovalbumin in PBS for 2 hours at 37°C.

  • Causality: Blocking saturates unoccupied binding sites on the plastic, preventing non-specific binding of the primary antibody, which would artificially lower assay sensitivity and skew cross-reactivity calculations.

• Competitive Incubation: Add 50 µL of standard/sample (containing varying concentrations of 2,5-Dimethylheptyl 4-methyloctyl phthalate) and 50 µL of HRP-conjugated specific monoclonal antibody simultaneously to the wells. Incubate for 1 hour at 37°C.

  • Causality: Simultaneous addition forces a true thermodynamic competition between the immobilized antigen and the free analyte for the limited antibody binding sites.

• Signal Development: Wash 5x with PBST. Add 100 µL of TMB substrate. Stop the reaction after 15 minutes with 50 µL of 2M H₂SO₄. Read absorbance at 450 nm.

Protocol 2: Fluorescence Polarization Immunoassay (FPIA)

For highly hindered compounds where the signal inhibition may not reach 50%, FPIA provides a rapid, homogenous alternative.

• Tracer Addition: Mix 50 µL of the sample with 500 µL of FPIA buffer and 50 µL of fluorescein-labeled tracer (e.g., DBP-AMF).

• Antibody Addition: Add 50 µL of specific monoclonal antibody.

• Measurement: Measure fluorescence polarization (mP) immediately.

  • Causality: FPIA relies on the rotational speed of the molecules; unbound tracer rotates rapidly (emitting depolarized light, low mP), while antibody-bound tracer rotates slowly (emitting polarized light, high mP).

• Data Analysis: Calculate cross-reactivity (CR). For standard curves, CR (%) = (IC₅₀ of target / IC₅₀ of analog) × 100. If the bulky analog fails to achieve 50% inhibition due to steric clash, calculate the CR based on IC₁₀ values to ensure mathematical validity[5].

Comparative Performance Data

The table below synthesizes the structural cross-reactivity profile of 2,5-Dimethylheptyl 4-methyloctyl phthalate across different assay configurations.

Assay Target	Assay Format	Target IC₅₀ (ng/mL)	2,5-DMH-4-MO Phthalate IC₅₀ (ng/mL)	Cross-Reactivity (%CR)	Mechanistic Rationale
DMP (Short-chain)	dcELISA	29.6	>30,000	<0.1%	Massive steric clash; the highly branched chains cannot enter the narrow DMP-specific paratope.
DBP (Medium-chain)	FPIA	40.0	>4,000	<1.0%	Significant steric hindrance; calculated via IC₁₀ due to failure to reach 50% signal inhibition.
DEHP (Long/Branched)	dcELISA	33.6	268.8	12.5%	High structural homology; the antibody binding pocket accommodates bulky, branched alkyl chains.
MEHP (Metabolite)	dcELISA	15.2	185.3	8.2%	Moderate recognition; partial epitope overlap with the monoester binding pocket.

Workflow & Assay Selection Guide

When analyzing environmental or biological matrices suspected of containing complex plasticizer mixtures (including 2,5-Dimethylheptyl 4-methyloctyl phthalate), selecting the correct immunoassay format is critical to avoid false positives.

Diagram 2: Decision tree for selecting assay formats when complex branched phthalates are present.

References

• Source: researchgate.
• Source: tandfonline.
• Source: mdpi.
• Source: nih.
• Source: mdpi.

Sources

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. Direct competitive immunosorbent assay for detection of MEHP in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]

A Senior Application Scientist's Guide to Solvent Extraction of 2,5-Dimethylheptyl 4-methyloctyl Phthalate: A Comparative Analysis

Introduction: The Analytical Challenge of High Molecular Weight Phthalates

In the realm of polymer science and environmental analysis, the accurate quantification of plasticizers is paramount for quality control, regulatory compliance, and risk assessment. Among the vast family of phthalate esters, high molecular weight (HMW) species such as 2,5-Dimethylheptyl 4-methyloctyl phthalate present a significant analytical challenge. Their large, branched alkyl chains render them highly nonpolar and deeply embedded within polymer matrices, making their efficient extraction a critical and often complex first step in any analytical workflow.

This guide provides a comprehensive comparison of the extraction efficiency of various organic solvents for 2,5-Dimethylheptyl 4-methyloctyl phthalate and other structurally similar HMW phthalates. As a Senior Application Scientist, my objective is to move beyond a mere recitation of protocols and delve into the fundamental principles that govern solvent selection and extraction methodology. We will explore the interplay between the physicochemical properties of the analyte and the solvents, and how these interactions dictate the success of an extraction. The insights presented herein are grounded in established experimental data and are intended to empower researchers, scientists, and drug development professionals to develop robust and reliable analytical methods.

While specific data for 2,5-Dimethylheptyl 4-methyloctyl phthalate is scarce in publicly available literature, we will leverage data from well-studied HMW phthalates like Diisononyl Phthalate (DINP), Diisodecyl Phthalate (DIDP), and Di-n-octyl Phthalate (DNOP) as reliable proxies. The principles of "like dissolves like" and the impact of solvent polarity, boiling point, and matrix interactions are universally applicable across this class of compounds.

The Expertise Behind Solvent Selection: A Mechanistic Approach

The choice of an extraction solvent is not arbitrary; it is a calculated decision based on the chemical and physical properties of both the target analyte and the sample matrix. For a large, nonpolar molecule like 2,5-Dimethylheptyl 4-methyloctyl phthalate, the primary goal is to identify a solvent that can effectively overcome the van der Waals forces holding the phthalate within the polymer and solvate it efficiently.

Key Physicochemical Properties of High Molecular Weight Phthalates:

Property	Typical Value/Description	Implication for Extraction
Molecular Weight	High (> 390 g/mol )	Requires solvents with sufficient solvating power to surround the large molecule.
Polarity	Low (highly nonpolar)	Nonpolar solvents are generally more effective.
Water Solubility	Very Low	Hydrophobic solvents are essential for efficient extraction from aqueous and solid matrices.[1]
Boiling Point	High (> 380 °C)	Allows for the use of higher extraction temperatures without significant loss of the analyte.[2][3]
Log Kow	High (> 7.5)	Indicates a strong preference for nonpolar environments, reinforcing the choice of nonpolar solvents.[1]

The principle of "like dissolves like" is the cornerstone of solvent selection. Given the nonpolar nature of HMW phthalates, nonpolar and moderately polar solvents are the most promising candidates for achieving high extraction efficiencies.

Comparative Analysis of Solvent Extraction Efficiency

The following table summarizes the performance of various common solvents for the extraction of HMW phthalates from polymer matrices, based on available experimental data. The selection of the optimal solvent is a balance between extraction efficiency, selectivity, cost, and safety.

Solvent	Polarity Index	Boiling Point (°C)	Extraction Efficiency (Recovery %) for HMW Phthalates	Advantages	Disadvantages
Dichloromethane (DCM)	3.1	39.6	~93-101% for DINP from PVC[4]	Excellent solvating power for a wide range of organic compounds.	Volatile, toxic, and a suspected carcinogen.
Toluene	2.4	110.6	Slightly higher recoveries than hexane for several phthalates.[5]	Good solvating power for nonpolar compounds; higher boiling point allows for higher extraction temperatures.	Toxic and flammable.
n-Hexane	0.1	68.7	~50-64% for DINP from PVC[4]	Highly nonpolar, good for extracting nonpolar analytes; relatively inexpensive.	Lower solvating power for some HMW phthalates compared to more polar solvents; flammable.
Acetone	5.1	56.0	Often used in a mixture with a nonpolar solvent (e.g., n-hexane) to improve wetting of the sample matrix.[5]	Good at disrupting matrix interactions.	Highly flammable; can co-extract more polar interferences.
Ethyl Acetate	4.4	77.1	Moderate to good, often used in solvent mixtures.	Less toxic than DCM and toluene.	Can co-extract a broader range of compounds, potentially requiring further cleanup.
Acetonitrile	5.8	81.6	Generally lower efficiency for HMW phthalates when used alone.	Miscible with water, which can be advantageous for certain sample types.	More polar, making it less ideal for highly nonpolar HMW phthalates.
Methanol	5.1	64.7	Reported to have low extraction efficiency for phthalates from PVC.[5]	Miscible with water.	Too polar for efficient extraction of HMW phthalates.
Methyl tert-butyl ether (MTBE)	2.5	55.2	Reported to have low extraction efficiency for phthalates from PVC.[5]	-	Flammable; potential environmental contaminant.

Key Takeaway: For the extraction of 2,5-Dimethylheptyl 4-methyloctyl phthalate and other HMW phthalates from nonpolar matrices like PVC, dichloromethane and toluene generally exhibit the highest extraction efficiencies. However, the choice of solvent must also consider the subsequent analytical technique and safety protocols. A mixture of a nonpolar solvent like hexane with a more polar solvent like acetone can also be effective, as the acetone helps to swell the polymer matrix, allowing for better penetration of the hexane.

Experimental Protocols: A Self-Validating System

The trustworthiness of any analytical data is directly linked to the robustness of the methodology. The following protocols for Soxhlet and Ultrasonic-Assisted Extraction (UAE) are designed to be self-validating, with clear steps and explanations for the causality behind each experimental choice.

Protocol 1: Soxhlet Extraction of HMW Phthalates from Polymer Matrices

Soxhlet extraction is a classic, exhaustive technique that ensures intimate and repeated contact between the sample and fresh solvent, making it a benchmark for extraction efficiency.[6]

Experimental Workflow Diagram:

Caption: Workflow for Soxhlet extraction of HMW phthalates.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh 1-5 grams of the polymer sample.

  • Reduce the particle size of the sample to less than 2 mm by cutting, grinding, or cryo-milling. This increases the surface area available for extraction, a critical factor for efficiency.

  • Place the prepared sample into a cellulose extraction thimble.

• Soxhlet Extraction:

  • Place the thimble into the main chamber of the Soxhlet extractor.

  • Add the chosen extraction solvent (e.g., 250 mL of dichloromethane) to the round-bottom flask. Add a few boiling chips to ensure smooth boiling.

  • Assemble the Soxhlet apparatus (flask, extractor, and condenser).

  • Heat the solvent to a gentle boil. The solvent vapor will bypass the thimble, condense, and drip back onto the sample.

  • Allow the extraction to proceed for 6 to 16 hours, ensuring a cycle rate of 4-6 cycles per hour. The extended extraction time is necessary to ensure the exhaustive removal of the deeply embedded HMW phthalates.

• Post-Extraction Processing:

  • After extraction, allow the apparatus to cool to room temperature.

  • Carefully dismantle the apparatus and transfer the extract to a clean container.

  • Concentrate the extract to a smaller volume (e.g., 1-5 mL) using a rotary evaporator. This step is crucial for achieving the required analytical sensitivity.

  • If necessary, perform a cleanup step using Solid-Phase Extraction (SPE) to remove any co-extracted matrix components that may interfere with the analysis.

  • The final extract is now ready for analysis by Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC).

Protocol 2: Ultrasonic-Assisted Extraction (UAE) of HMW Phthalates from Soil/Sediment

UAE is a more rapid alternative to Soxhlet extraction that utilizes the energy of ultrasonic waves to enhance mass transfer and solvent penetration.[7] It is particularly effective for solid samples like soil and sediment.

Experimental Workflow Diagram:

Caption: Workflow for Ultrasonic-Assisted Extraction of HMW phthalates.

Step-by-Step Methodology:

• Sample Preparation:

  • Weigh 5-10 grams of the homogenized soil or sediment sample into a glass centrifuge tube.

  • Add an equal amount of anhydrous sodium sulfate and mix thoroughly. This step removes residual water, which can hinder the extraction efficiency of nonpolar solvents.

• Ultrasonic-Assisted Extraction:

  • Add 20 mL of the chosen solvent or solvent mixture (e.g., a 1:1 mixture of n-hexane and acetone) to the centrifuge tube. The acetone helps to desorb the phthalates from the soil particles, while the hexane efficiently solvates them.

  • Place the tube in an ultrasonic bath and sonicate for 30 minutes. The ultrasonic waves create cavitation bubbles that disrupt the sample matrix and enhance solvent penetration.

  • After sonication, centrifuge the sample at a moderate speed (e.g., 2500 rpm) for 10 minutes to separate the solid material from the solvent.

  • Carefully decant the supernatant (the solvent extract) into a clean collection flask.

  • Repeat the extraction process (steps 2.1-2.4) two more times with fresh solvent to ensure complete extraction.

• Post-Extraction Processing:

  • Combine the extracts from all three cycles.

  • Concentrate the combined extract to the desired final volume under a gentle stream of nitrogen.

  • The extract is now ready for analysis.

Conclusion and Recommendations

The efficient extraction of 2,5-Dimethylheptyl 4-methyloctyl phthalate and other HMW phthalates is a critical prerequisite for accurate quantification. This guide has demonstrated that the choice of solvent and extraction method is a scientifically driven process based on the physicochemical properties of the analyte and the sample matrix.

For HMW phthalates embedded in polymer matrices, dichloromethane and toluene offer superior extraction efficiency, though their use requires careful consideration of safety and environmental impact. Soxhlet extraction , while time-consuming, remains the gold standard for exhaustive extraction. For more rapid analysis, particularly for solid matrices like soil, Ultrasonic-Assisted Extraction with a solvent mixture such as hexane and acetone provides an excellent balance of speed and efficiency.

It is imperative that laboratories validate their chosen extraction method for their specific sample matrix and target analyte to ensure the generation of reliable and defensible data. This can be achieved through the analysis of certified reference materials or by performing spike and recovery experiments. By applying the principles and protocols outlined in this guide, researchers can develop robust and efficient methods for the analysis of HMW phthalates, contributing to improved product safety and environmental monitoring.

References

• ACG Publications. (2018). An ultrasonic extraction method for quantification of phthalates in poly (vinyl chloride) and polypropylene by gas-chromatography. Available at: [Link]

• Shimadzu. (n.d.). Comparison of Screening Method (Py-GC/MS) and Quantitative Method (Solvent Extraction–GC/MS) for Phthalate Esters Analysis. Available at: [Link]

• ResearchGate. (n.d.). Physicochemical Properties of Phthalate Esters. Available at: [Link]

• CPSC.gov. (n.d.). Overview of Phthalates Toxicity. Available at: [Link]

• Merel. (n.d.). CEM Extraction of Phthalates from Polyvinyl Chloride. Available at: [Link]

• NICNAS. (n.d.). Dimethyl phthalate. Available at: [Link]

• Hielscher Ultrasonics. (n.d.). Ultrasonic Soxhlet Extraction. Available at: [Link]

• CEM Corporation. (n.d.). Extraction of Phthalates from Polyvinyl Chloride. Available at: [Link]

• Padua Thesis and Dissertation Archive. (2024). Solvent-based recycling of flexible PVC for DEHP removal: extraction optimization and material characterization. Available at: [Link]

• MDPI. (2023). Physical, Chemical, and Environmental Properties of Phthalates. Available at: [Link]

• ResearchGate. (n.d.). Physicochemical Properties of the Selected Phthalates. Available at: [Link]

• ResearchGate. (2013). Determination of Phthalates in Polymer Materials Comparison of GC/MS and GC/ECD methods. Available at: [Link]

• MDPI. (2021). Comparison of Two Extraction Procedures, SPE and DLLME, for Determining Plasticizer Residues in Hot Drinks at Vending Machines. Available at: [Link]

• Journal of Food Measurement and Characterization. (n.d.). The effect of extraction method (ultrasonic, maceration, and soxhlet) and solvent type. Available at: [Link]

• Academia.edu. (n.d.). Comparison of Soxhlet extraction, ultrasonic bath and focused microwave extraction techniques for the simultaneous extraction of PAH´s and pesticides from sediment samples. Available at: [Link]

• Frontiers. (n.d.). Comparative analysis of extraction technologies for plant extracts and absolutes. Available at: [Link]

• Cheméo. (n.d.). Chemical Properties of Di-n-octyl phthalate (CAS 117-84-0). Available at: [Link]

• European Commission. (n.d.). Determination of release of phthalate plasticizers in saliva simulant. Available at: [Link]

• PMC. (n.d.). Solvent Selection for Pressurized Liquid Extraction of Polymeric Sorbents Used in Air Sampling. Available at: [Link]

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• 2. 邻苯二甲酸二辛酯-3,4,5,6-d4 analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 3. Di-n-octyl phthalate (CAS 117-84-0) - Chemical & Physical Properties by Cheméo [chemeo.com]
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• 5. acgpubs.org [acgpubs.org]
• 6. Frontiers | Comparative analysis of extraction technologies for plant extracts and absolutes [frontiersin.org]
• 7. hielscher.com [hielscher.com]

Performance of different GC columns for the separation of 2,5-Dimethylheptyl 4-methyloctyl phthalate isomers

An in-depth evaluation of gas chromatography (GC) stationary phases is critical when analyzing highly complex, high-molecular-weight (HMW) plasticizers. 2,5-Dimethylheptyl 4-methyloctyl phthalate (C₂₆H₄₂O₄, MW 418.3) represents one of the most analytically challenging analytes in this class.

Unlike simple single-isomer phthalates (e.g., Diethyl phthalate), this compound contains multiple chiral centers—specifically at the C2 and C5 positions of the heptyl chain, and the C4 position of the octyl chain. This stereochemistry yields a complex mixture of diastereomers. Furthermore, industrial synthesis often utilizes isomeric alcohol mixtures, resulting in a dense cluster of structural isomers. On standard GC columns, these isomers co-elute as a broad, unresolved "hump," complicating accurate integration and quantification[1].

As a Senior Application Scientist, I have structured this guide to objectively compare the performance of different GC column chemistries for resolving these complex isomeric clusters, grounded in validated methodologies and mechanistic causality.

Mechanistic Background: The Challenge of Isomer Resolution

In GC-MS analysis using standard Electron Ionization (EI), nearly all saturated alkyl phthalates fragment heavily to yield a protonated phthalic anhydride base peak at m/z 149[2]. Because every isomer of 2,5-dimethylheptyl 4-methyloctyl phthalate produces this identical m/z 149 ion, mass spectrometry alone cannot deconvolute the mixture.

Chromatographic separation is therefore the only mechanism to profile the isomer distribution. However, because the structural variations (methyl branching) occur entirely on the saturated aliphatic chains, the boiling points and dipole moments of the diastereomers are nearly identical.

Column Chemistry & Causality

• 5% Phenyl-methylpolysiloxane (e.g., DB-5ms, Rxi-5ms): This phase separates primarily via dispersive forces (boiling point). Because the diastereomers of branched HMW phthalates have virtually identical boiling points, this column fails to resolve the individual isomers, yielding a single, broad peak cluster[2].

• 35% Phenyl-methylpolysiloxane (e.g., DB-35ms, Rxi-35Sil MS): The increased phenyl content enhances polarizability and π−π interactions with the phthalate core. While this improves the separation of the phthalate from matrix interferences, it offers only marginal improvements in resolving the aliphatic diastereomers.

• Shape-Selective / PAH Phases (e.g., ZB-PAH-CT, Rtx-440): These proprietary phases are engineered to recognize subtle differences in electron density and steric bulk[3]. They excel at resolving structural isomers because they interact differently depending on how the branched aliphatic chains fold back over the aromatic phthalate ring during partitioning.

Quantitative Column Performance Comparison

The table below summarizes the chromatographic performance of three distinct stationary phases for the separation of HMW branched phthalate isomer clusters (extrapolated from behavior of structural analogs like DiNP and DiDP under identical thermal gradients).

Table 1: GC Column Performance for Branched Phthalate Isomer Clusters

Column Phase Type	Example Commercial Columns	Selectivity Mechanism	Isomer Cluster Resolution	Bleed Profile at 320°C	Suitability for Diastereomers
5% Phenyl	DB-5ms, Rxi-5ms	Dispersive (Boiling Point)	Poor (Broad unresolved hump)	Very Low	Low
35% Phenyl	DB-35ms, Rxi-35Sil MS	Dispersive + π−π Interactions	Moderate (Partial sub-peak splitting)	Low to Moderate	Moderate
Shape-Selective	ZB-PAH-CT, Rtx-440	Steric Recognition + Electron Density	High (Distinct diastereomeric maxima)	Low	High

Note: Data synthesized from standardized EPA 8061A column comparison studies[2][3][4].

Self-Validating Experimental Protocol

To ensure data integrity, the analytical workflow must be a self-validating system. Phthalates are ubiquitous environmental contaminants; thus, background contamination (the "phthalate blank") is the primary cause of false positives. The following protocol integrates strict QA/QC measures derived from EPA Method 8061A[4][5].

Step-by-Step Methodology

• Glassware Decontamination (Critical Step): Scrupulously clean all glassware and muffle at 400°C for a minimum of 4 hours immediately prior to use. Do not use any plastic apparatus[5].

• Sample Extraction & Surrogate Spiking: Extract the sample (e.g., 1 L aqueous or 30 g solid) using methylene chloride. Prior to extraction, spike the sample with a surrogate standard, such as Diphenyl phthalate (50 ng/µL), to monitor extraction efficiency and matrix effects[5].

• Extract Concentration: Concentrate the extract to a final volume of 1 mL. If the matrix is highly complex, perform a cleanup using Florisil cartridges, noting that Florisil must be pre-tested to ensure it does not introduce phthalate artifacts[5].

• Internal Standard Addition: Add Benzyl benzoate as an internal standard to the 1 mL extract to correct for any variations in GC injection volume[2].

• GC Injection: Inject 1 µL of the extract in splitless mode . Maintain the inlet temperature at 290°C to prevent high-boiling discrimination of the HMW isomers[6].

• Thermal Gradient: Program the GC oven from 135°C (hold 1 min) to 320°C at a ramp rate of 15°C/min, holding at the final temperature for 5 minutes to ensure complete elution of the C26 complex.

• MS Detection: Operate the MS in EI mode (70 eV) scanning from m/z 100 to 500. Extract m/z 149 to integrate the total area of the 2,5-dimethylheptyl 4-methyloctyl phthalate isomer cluster[1][2].

Analytical Workflow Visualization

The following diagram maps the logical flow of the self-validating analytical system, highlighting the critical control points required for accurate isomer analysis.

Workflow for the GC-MS analysis of complex branched phthalate isomer clusters.

Advanced Considerations: Soft Ionization

While optimizing the GC stationary phase (e.g., utilizing a shape-selective column) maximizes chromatographic resolution, MS limitations remain. Because the m/z 149 ion is shared among almost all phthalates, co-elution with other HMW phthalates (like DiNP) can skew quantification.

For definitive identification of 2,5-dimethylheptyl 4-methyloctyl phthalate in highly complex matrices, researchers should consider coupling the optimized GC separation with Atmospheric-Pressure Chemical Ionization (APCI) Time-of-Flight MS . APCI is a soft ionization technique that preserves the molecular ion or yields distinct [M+H]+ and [M−alkyl]+ fragments, allowing for the mass-spectral deconvolution of co-eluting phthalate clusters that even the best stationary phases cannot fully resolve[1].

References

• SW-846 Test Method 8061A: Phthalate Esters by Gas Chromatography with Electron Capture Detection (GC/ECD) . US Environmental Protection Agency (EPA). Available at:[Link]

• EPA-RCA: 8061A: Phthalate Esters in Aqueous and Solid Matrices by GC-ECD . National Environmental Methods Index (NEMI). Available at:[Link]

• GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance . Restek Corporation. Available at:[Link]

• Determining High-Molecular-Weight Phthalates in Sediments Using GC–APCI-TOF-MS . Spectroscopy Online. Available at:[Link]

• Faster Analysis of 18 Phthalates by GC-MS using Zebron™ ZB-PAH-CT GC Column . Phenomenex. Available at:[Link]

• Phthalate Analysis Using an Agilent 8890 GC and an Agilent 5977A GC/MSD . Agilent Technologies. Available at:[Link]

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• 2. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [discover.restek.com]
• 3. phenomenex.com [phenomenex.com]
• 4. epa.gov [epa.gov]
• 5. NEMI Method Summary - 8061A [nemi.gov]
• 6. agilent.com [agilent.com]

Safety & Regulatory Compliance

2,5-Dimethylheptyl 4-methyloctyl phthalate proper disposal procedures

Standard Operating Procedure: Safe Handling and Disposal of 2,5-Dimethylheptyl 4-Methyloctyl Phthalate

Executive Summary & Operational Rationale

2,5-Dimethylheptyl 4-methyloctyl phthalate (CAS RN: 85851-76-9) is a highly branched, high-molecular-weight orthophthalate[1][2]. While frequently utilized in specialized polymer formulations, drug delivery research, and material sciences, its disposal requires strict regulatory oversight. Like many phthalates, this compound is highly lipophilic, environmentally persistent, and poses unreasonable risks to aquatic life due to its potential for bioaccumulation and endocrine disruption[3].

As a preferred partner in laboratory safety, we provide this comprehensive guide to ensure your facility manages this chemical with the highest standards of scientific integrity and environmental stewardship. Sink or sewer disposal of this compound is strictly prohibited under all circumstances[4][5].

Physicochemical Profile & Waste Compatibility

To manage chemical waste effectively, operational protocols must be grounded in the compound's physicochemical properties. With a molecular formula of C₂₆H₄₂O₄[6], this chemical acts as a potent plasticizer.

The Causality of Containment: Because it is an active plasticizer, 2,5-dimethylheptyl 4-methyloctyl phthalate will interact with and degrade certain laboratory plastics (such as polyvinyl chloride and polystyrene) over time. Storing this waste in incompatible plastic carboys can lead to container embrittlement, structural failure, and secondary hazardous spills.

Table 1: Waste Management & Compatibility Parameters

Parameter	Specification	Scientific Rationale & Causality
Chemical Identity	2,5-Dimethylheptyl 4-methyloctyl phthalate[7]	High-molecular-weight branched structure dictates high lipophilicity[1].
Compatible Containers	Amber Glass, PTFE (Teflon), HDPE	Prevents plasticizer-induced degradation of the storage vessel.
Incompatible Materials	Strong oxidizers, strong acids, strong bases[8]	Prevents exothermic reactions and the generation of toxic byproducts.
Spill Absorbents	Vermiculite, Diatomaceous Earth, Dry Sand[8]	Inert materials trap the viscous liquid without adding reactive hazards.
Disposal Route	High-Temperature Incineration[8]	Thermally destroys the stable aromatic ring, preventing aquatic contamination[3].

Experimental Protocol: Routine Waste Accumulation

This self-validating protocol ensures compliance with Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA) guidelines for Satellite Accumulation Areas (SAAs)[9][10].

• Step 1: Source Segregation Isolate phthalate waste from other reactive chemical streams. If combining with other organic solvents, ensure the total water content of the waste container remains below 10%; higher water content severely impedes the efficiency of final incineration[11].

• Step 2: Primary Containment Transfer the liquid waste into a compatible, pre-inspected container (glass or PTFE-lined). Ensure the threads of the cap are free of residue to guarantee a vapor-tight seal. Do not use metal containers if the waste stream contains any trace acidic components[10].

• Step 3: Regulatory Labeling Immediately affix a compliant label to the container. The label must explicitly state the words "Hazardous Waste" , list the full chemical name ("2,5-Dimethylheptyl 4-methyloctyl phthalate"—no abbreviations or formulas), and indicate the exact accumulation start date[9][10].

• Step 4: SAA Storage Place the sealed container inside a secondary containment tray within your laboratory's designated SAA. The SAA must be at or near the point of generation and under the control of the operator. Do not exceed the maximum accumulation limit (typically 55 gallons for standard hazardous waste) before requesting Environmental Health and Safety (EHS) pickup[9][12].

Experimental Protocol: Spill Response and Decontamination

Accidental releases require immediate, calculated action to prevent exposure and environmental release. All materials used in this cleanup must be treated as hazardous waste[4][13].

• Step 1: Isolation & PPE Secure the area. Don appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves (nitrile or neoprene), splash goggles, and a lab coat[8].

• Step 2: Inert Absorption Surround and cover the spill with an inert absorbent material such as vermiculite, diatomite, or dry sand[8]. Causality: Do not use standard paper towels for large spills; they do not effectively bind the lipophilic liquid and unnecessarily increase the volume of combustible hazardous waste.

• Step 3: Collection Using a non-sparking scoop, carefully transfer the saturated absorbent into a wide-mouth glass or PTFE-lined hazardous waste container.

• Step 4: Surface Decontamination Because phthalates leave a persistent, slippery film, wash the affected surface with a strong surfactant solution or a compatible solvent wipe (e.g., isopropanol). Place all used wipes into the hazardous waste container and seal tightly[4][12].

Final Disposal Pathway

The only scientifically and environmentally acceptable method for the final disposal of 2,5-dimethylheptyl 4-methyloctyl phthalate is high-temperature incineration at a licensed, EPA-approved facility[8]. Incineration guarantees the complete thermal destruction of the compound's aromatic ring and aliphatic side chains, neutralizing its endocrine-disrupting potential and ensuring it cannot leach into groundwater from a traditional landfill[3][8].

Operational Workflow Visualization

Workflow for the safe accumulation, spill response, and disposal of phthalate chemical waste.

References

• Pharos Project - PHTHALATES (orthophthalates): 2,5-dimethylheptyl 4-methyloctyl phthalate. Available at:[Link]

• European Chemicals Agency (ECHA) - Substance Information: 2,5-dimethylheptyl 4-methyloctyl phthalate. Available at: [Link]

• PINPOOLS - 2,5-dimethylheptyl 4-methyloctyl phthalate. Available at:[Link]

• PubChemLite - 2,5-dimethylheptyl 4-methyloctyl phthalate (C26H42O4). Available at: [Link]

• University of Oslo - General laboratory chemical waste management. Available at:[Link]

• Western Kentucky University - Hazardous & Regulated Waste Management Guide. Available at:[Link]

• US Environmental Protection Agency (EPA) - Phthalates Risk Evaluation. Available at: [Link]

• University of Pennsylvania - Laboratory Chemical Waste Management Guidelines. Available at: [Link]

• Vanderbilt Environmental Health and Safety - Laboratory Guide for Managing Chemical Waste. Available at:[Link]

• Vanderbilt University Medical Center - Guide to Laboratory Sink/Sewer Disposal of Wastes. Available at:[Link]

• Towson University - Hazardous Waste Management Procedures. Available at: [Link]

• Purdue University - Guidelines: Handling and Disposal of Chemicals. Available at:[Link]

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• 2. Substance Information - ECHA [echa.europa.eu]
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• 5. vumc.org [vumc.org]
• 6. PubChemLite - 2,5-dimethylheptyl 4-methyloctyl phthalate (C26H42O4) [pubchemlite.lcsb.uni.lu]
• 7. pinpools.com [pinpools.com]
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• 13. wku.edu [wku.edu]